2-Amino-4-methylpent-4-enoic acid

• CAS: 3566-52-7

Core Science & Biosynthesis

2-Amino-4-methylpent-4-enoic Acid: A Functional Leucine Surrogate

Topic: 2-Amino-4-methylpent-4-enoic Acid: Structure, Function, and Application in Proteomics & Drug Discovery Content Type: Technical Whitepaper Audience: Senior Researchers, Medicinal Chemists, and Chemical Biologists.

Executive Summary

2-Amino-4-methylpent-4-enoic acid (also known as 4,5-dehydroleucine or

-methallylglycine ) is a non-canonical amino acid (ncAA) structurally analogous to Leucine. Distinguished by a terminal alkene at the - position, this molecule serves as a critical probe in chemical biology and a versatile building block in peptidomimetic drug design.

Unlike canonical aliphatic amino acids, the unsaturated side chain of 2-amino-4-methylpent-4-enoic acid offers a unique chemical handle for bio-orthogonal functionalization while retaining the hydrophobic recognition motifs required for mTORC1 signaling and LAT1 transport . Recent advances in genetic code expansion have elevated its status from a synthetic intermediate to a translationally active substrate for engineered Pyrrolysyl-tRNA Synthetase (PylRS) systems, enabling site-specific incorporation into proteins for structural "stapling" and metabolic profiling.

Chemical Architecture & Properties

Structural Homology

The molecule is an unsaturated analogue of Leucine.[1] The introduction of the double bond between C4 and C5 alters the electronic character of the side chain without significantly disrupting the steric volume required for hydrophobic pocket binding.[1]

• IUPAC Name: 2-Amino-4-methylpent-4-enoic acid[2][3]

• Common Synonyms: 4,5-Dehydroleucine,

  -Leucine, -Methallylglycine

• CAS Number: 87392-13-0 (S-isomer), 28024-78-4 (Racemic)

• Molecular Formula: C

  H NO [1][4][5][6][7]

• Molecular Weight: 129.16 g/mol [1][3][5][6][8]

Stereochemistry & Stability

The biological activity is predominantly associated with the (S)-enantiomer (L-configuration), which mimics natural L-Leucine.[1] The terminal alkene is chemically stable under physiological conditions but reactive enough for metal-catalyzed cross-coupling (e.g., olefin metathesis) or thiol-ene "click" chemistry in synthetic peptides.

Figure 1: Structural relationship between L-Leucine and its unsaturated analog, highlighting the conservation of the hydrophobic core and the introduction of the reactive alkene handle.[1]

Biosynthesis & Synthetic Production

Natural Occurrence

While rare in mammalian metabolism, 2-amino-4-methylpent-4-enoic acid has been identified as a significant metabolite in the stems of Dendrobium officinale, an orchid used in Traditional Chinese Medicine. Metabolomic profiling suggests its upregulation is correlated with stress responses and gastroprotective bioactivity, potentially acting via secondary metabolic pathways distinct from primary leucine catabolism.

Laboratory Synthesis (Stereoselective)

To obtain high optical purity (>99% ee) required for pharmaceutical applications, asymmetric synthesis is preferred over racemic resolution.[1] The Evans Oxazolidinone method is the gold standard for producing the (S)-isomer.[1]

Protocol: Asymmetric Alkylation via Evans Auxiliary

This protocol utilizes a chiral auxiliary to direct the stereochemistry of the alkylation.[1]

• Auxiliary Acylation: Reaction of (S)-4-benzyl-2-oxazolidinone with bromoacetyl bromide to form the N-bromoacetyl derivative.

• Azide Displacement: Substitution of bromide with sodium azide to form the electrophilic glycine equivalent.[1]

  • Alternative Route: Use of a Ni(II)-BPB complex (glycine equivalent) alkylated with 3-bromo-2-methylpropene (methallyl bromide).[1]

• Alkylation:

  • Reagents: Methallyl bromide, NaHMDS (base), THF, -78°C.

  • Mechanism: The lithium enolate of the auxiliary attacks the methallyl bromide.[1] The chiral auxiliary shields one face of the enolate, ensuring

    -configuration at the -carbon.

• Hydrolysis: Removal of the auxiliary using LiOH/H

  O to yield the free acid.[1]

Yield: Typically 60-80% overall yield. Purity: >98% ee (determined by Chiral HPLC).

Mechanism of Action & Biological Function

mTORC1 Signaling Probe

L-Leucine is a potent activator of the mTORC1 (mechanistic Target of Rapamycin Complex 1) pathway, a central regulator of cell growth.[1] It functions by binding to Sestrin2 , a GATOR2 inhibitor.[1]

• Mechanism: Leucine binding induces a conformational change in Sestrin2, causing it to dissociate from GATOR2.[1] Free GATOR2 then activates mTORC1.[1]

• Role of 4,5-Dehydroleucine: Due to its structural similarity, 2-amino-4-methylpent-4-enoic acid acts as a structural probe for the leucine-binding pocket of Sestrin2. It allows researchers to study the steric tolerance of the pocket and can serve as a scaffold for developing high-affinity Sestrin modulators (e.g., for age-related metabolic diseases).

Genetic Code Expansion (PylRS Substrate)

The most cutting-edge application of this molecule is its use as a substrate for Pyrrolysyl-tRNA Synthetase (PylRS) .[1]

• System: Methanosarcina barkeri PylRS (MbPylRS) variants.[1]

• Function: Engineered PylRS mutants (e.g., N311A/C313A) can recognize the shorter, hydrophobic side chain of 4,5-dehydroleucine (compared to the bulky pyrrolysine) and charge it onto a specific tRNA

  .[1]

• Result: Site-specific incorporation of the alkene functionality into proteins in E. coli or mammalian cells. This "tag" can then be used for peptide stapling (via ring-closing metathesis with another alkene-containing residue) to stabilize alpha-helices.

Figure 2: Dual mechanistic pathways.[1] Left: Modulation of the mTORC1 nutrient-sensing pathway via Sestrin2. Right: Genetic encoding via orthogonal translation systems for protein engineering.[1][9]

Applications in Drug Development

Application Area	Specific Utility	Advantage over Leucine
Peptide Therapeutics	Precursor for Hydrocarbon Stapling	Enables formation of covalent bridges to lock peptides in active -helical conformations, improving protease resistance and cell permeability.
Metabolic Disease	Sestrin2 Modulator Development	The alkene group allows for late-stage diversification (e.g., adding bulky groups) to optimize binding affinity to Sestrin2, potentially creating mTORC1 inhibitors or activators.[1]
Proteomics	Photo-crosslinking (minor)	While less reactive than diazirines, the double bond can participate in specific radical-based crosslinking or serve as a bio-orthogonal handle for tetrazine ligations (if strained, though linear alkenes are slower).[1]
Antibiotics	Antimetabolite	Acts as a false substrate for bacterial Leucyl-tRNA synthetases (LeuRS) in certain species, inhibiting protein synthesis.[1]

Experimental Protocol: In Vivo Incorporation

Objective: Site-specific incorporation of 2-amino-4-methylpent-4-enoic acid into Green Fluorescent Protein (GFP) using an orthogonal translation system.

Reagents:

• E. coli BL21(DE3) cells.[1][9]

• Plasmid pEVOL-PylRS(N311A/C313A) (encoding the synthetase and tRNA

  ).[1]

• Plasmid pET-GFP-TAG (GFP gene with an amber stop codon at a permissive site).

• (S)-2-Amino-4-methylpent-4-enoic acid (Stock: 100 mM in 0.1 M NaOH).

Workflow:

• Transformation: Co-transform BL21 cells with pEVOL and pET plasmids.

• Induction: Grow cells in LB media at 37°C to OD

  = 0.5.

• Supplementation: Add 2 mM (final conc.) of the amino acid and 0.02% Arabinose (to induce PylRS/tRNA).

• Expression: Add 1 mM IPTG (to induce GFP) and incubate at 30°C for 12 hours.

• Validation:

  • Fluorescence: Measure GFP fluorescence (excitation 488 nm). A signal indicates successful suppression of the stop codon.[1]

  • Mass Spectrometry: Purify GFP (Ni-NTA) and perform ESI-MS. The mass shift relative to WT GFP should correspond to the difference between the native residue and the ncAA (

    Mass calculation required).[1]

Self-Validating Check:

• Negative Control:[1] Perform the same protocol without adding the amino acid. No fluorescence should be observed (fidelity check).

References

• Engineering Pyrrolysyl-tRNA Synthetase for the Incorporation of Non-Canonical Amino Acids with Smaller Side Chains. Source: National Institutes of Health (PMC) / Int J Mol Sci. URL:[1][Link] Relevance: Defines the specific PylRS mutations required to incorporate this molecule into proteins.

• Multidimensional evaluation of quality differences for Dendrobium officinale stems. Source: Frontiers in Plant Science.[1] URL:[Link] Relevance: Identifies the molecule as a bioactive metabolite in medicinal plants.[1]

• Synthesis of (2S,3S)-2-amino-3-methylpent-4-ynoic acid (Related Alkyne Analog). Source: Royal Society of Chemistry (J. Chem. Soc., Perkin Trans.[1] 1). URL:[Link] Relevance: Provides foundational chemistry for synthesizing unsaturated isoleucine/leucine analogs using chiral auxiliaries.[1]

• Modulators of Sestrin-GATOR2 interaction and uses thereof. Source: Google Patents (Navitor Pharmaceuticals).[1][10] URL: Relevance: Establishes the utility of the molecule in developing drugs targeting the mTORC1 pathway.[1]

Sources

• 1. EP3298027B1 - Anthelmintic depsipeptide compounds - Google Patents [patents.google.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 2-Amino-4-methyl-4-pentenoic acid 95% | CAS: 28024-78-4 | AChemBlock [achemblock.com]
• 4. researchgate.net [researchgate.net]
• 5. chemscene.com [chemscene.com]
• 6. 87392-13-0|(S)-2-Amino-4-methylpent-4-enoic acid|BLD Pharm [bldpharm.com]
• 7. 905929-81-9|(R)-2-Amino-4-methylpent-4-enoic acid|BLD Pharm [bldpharm.com]
• 8. 28024-78-4,2-amino-4-methylpent-4-enoic acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 9. researchgate.net [researchgate.net]
• 10. (2R)-2-Methylpent-4-enoic acid - Wikipedia [en.wikipedia.org]

Navigating the Synthetic Landscape of 2-Amino-4-methylpent-4-enoic Acid: A Technical Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide addresses the inquiry into the natural sources of 2-amino-4-methylpent-4-enoic acid. Following a comprehensive review of the scientific literature, this document concludes that there is currently no substantive evidence to suggest that 2-amino-4-methylpent-4-enoic acid is a naturally occurring compound isolated from plant, fungal, or bacterial sources. Instead, it is recognized as a synthetic non-proteinogenic amino acid, valued for its utility as a versatile building block in organic synthesis and as a tool in various fields of biochemical and pharmaceutical research. This guide provides an in-depth overview of its chemical properties, a summary of its applications, and a discussion on its significance in drug discovery and development.

Introduction: The Quest for Natural Origins

The exploration of natural products for novel bioactive compounds is a cornerstone of drug discovery and biomedical research. Non-proteinogenic amino acids, a class of amino acids not found in the canonical 20 protein-building blocks, are of particular interest due to their structural diversity and potential as scaffolds for new therapeutic agents.[1] Fungi and plants, in particular, are rich sources of unique secondary metabolites, including a wide array of uncommon amino acids.[2][3][4]

This guide was initiated to investigate the natural sources of 2-amino-4-methylpent-4-enoic acid, a molecule with potential applications in various research domains.[] However, extensive database searches and literature reviews have not yielded any reports of its isolation from a natural source. The available scientific literature and commercial availability consistently point towards a synthetic origin for this compound.[6] Therefore, this document pivots to provide a comprehensive technical overview of 2-amino-4-methylpent-4-enoic acid for researchers, scientists, and drug development professionals who may utilize it in its synthetic form.

Chemical and Physical Properties

2-Amino-4-methylpent-4-enoic acid is a chiral, unsaturated amino acid. Its structure, featuring a vinyl group, makes it a reactive and versatile intermediate in organic synthesis.

Property	Value	Source
Molecular Formula	C6H11NO2	[6]
Molecular Weight	129.16 g/mol	[6]
IUPAC Name	2-amino-4-methylpent-4-enoic acid	[6]
CAS Number	3566-52-7	[6]
Canonical SMILES	CC(=C)CC(C(=O)O)N	[6]
InChI	InChI=1S/C6H11NO2/c1-4(2)3-5(7)6(8)9/h5H,1,3,7H2,2H3,(H,8,9)	[6]
InChIKey	PABWDKROPVYJBH-UHFFFAOYSA-N	[6]
XLogP3-AA (Predicted)	-1.6	[6]
Appearance	White crystalline powder	[]
Solubility	Soluble in water	[]

Table 1: Physicochemical Properties of 2-Amino-4-methylpent-4-enoic acid.

Synthetic Approaches: A Conceptual Overview

While specific, detailed industrial synthesis protocols are often proprietary, the structure of 2-amino-4-methylpent-4-enoic acid lends itself to several established synthetic strategies for non-proteinogenic amino acids. A general conceptual workflow for its synthesis could involve the following key steps.

Figure 1: Conceptual workflow for the synthesis of 2-Amino-4-methylpent-4-enoic acid.

Causality in Experimental Choices:

• Choice of Precursors: The selection of starting materials is dictated by their commercial availability, cost, and the efficiency of subsequent transformations.

• Stereocontrol: For applications in biological systems, obtaining a single enantiomer is often crucial. The choice between asymmetric synthesis and chiral resolution depends on the desired enantiomeric purity and the scalability of the process. Enzymatic resolution can offer high stereoselectivity under mild conditions.

Applications in Research and Development

As a synthetic amino acid, 2-amino-4-methylpent-4-enoic acid serves as a valuable tool in several research areas:

• Agricultural Biotechnology: It is utilized in studies of plant physiology and metabolic pathways. Researchers can apply this compound to investigate metabolic fluxes and understand the biochemical basis of plant growth and stress responses. This knowledge is instrumental in developing strategies for crop improvement and enhancing agricultural productivity.[]

• Neuroscience: The compound is studied for its potential interactions with neurotransmitter systems. It can serve as a model to probe the function and plasticity of amino acid neurotransmitters, contributing to our understanding of synaptic activity and neurochemical communication.

• Organic Synthesis: The presence of a reactive double bond makes it a versatile building block for creating more complex molecules. It can undergo various chemical reactions, such as additions and polymerizations, enabling the construction of novel organic frameworks with potential applications in pharmaceuticals and materials science.[]

• Biochemical Engineering: In the field of metabolic engineering, this amino acid derivative is employed to study and optimize bioprocesses for the production of other valuable compounds. It can help in elucidating metabolic pathways and improving the efficiency of microbial production systems.[]

• Drug Discovery: Non-proteinogenic amino acids are frequently incorporated into peptide-based drugs to enhance their stability, potency, and pharmacokinetic properties. The unique structural features of 2-amino-4-methylpent-4-enoic acid could be leveraged in the design of novel peptide and small molecule therapeutics.

Conclusion and Future Outlook

While the initial query sought to identify natural sources of 2-amino-4-methylpent-4-enoic acid, this investigation has established that the compound is, based on current scientific knowledge, a product of chemical synthesis. This in no way diminishes its importance; on the contrary, its synthetic accessibility allows for its widespread use as a research tool and a building block in various scientific disciplines.

For researchers in drug discovery, the synthetic nature of this amino acid offers the advantage of a reliable and scalable supply for preclinical and clinical development. Future research may focus on incorporating this and other non-proteinogenic amino acids into novel therapeutic modalities, such as peptide-drug conjugates and constrained peptides. The continued exploration of the chemical space occupied by synthetic amino acids will undoubtedly contribute to the advancement of medicine and biotechnology.

References

• Branched-chain amino acid biosynthesis in fungi | Essays in Biochemistry - Portland Press. (2023, September 13). Retrieved from [Link]

• Engineering the biosynthesis of fungal nonribosomal peptides. (2022, June 26). Retrieved from [Link]

• Non-Protein Amino Acids: A Review of the Biosynthesis and Taxonomic Significance. (2008).

• Biosynthesis of the fungal nonribosomal peptide penilumamide A and biochemical characterization of a pterin-specific adenylation domain - PMC. (2023, September 6). Retrieved from [Link]

• Uncommon Amino Acids in the Strategy of Natural Product Synthesis. (1983). CHIMIA International Journal for Chemistry, 37(1), 1-14.

• Basidiomycetes – Institute of Food Chemistry - Leibniz Universität Hannover. (n.d.). Retrieved from [Link]

• Biosynthesis of novel non-proteinogenic amino acids β-hydroxyenduracididine and β-methylphenylalanine in Escherichia coli - PMC. (2024, October 9). Retrieved from [Link]

• Lectins from Mycelia of Basidiomycetes - PMC - NIH. (2017, June 22). Retrieved from [Link]

• Basidiomycete non-reducing polyketide synthases function independently of SAT domains - PMC. (2023, August 4). Retrieved from [Link]

• 2-Amino-4-methylpent-4-enoic acid | C6H11NO2 | CID 228813 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Fungal Secondary Metabolism - MDPI. (2021, December 21). Retrieved from [Link]

• Biosynthetic pathways of Secondary metabolites. (n.d.). Retrieved from [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. Biosynthesis of novel non-proteinogenic amino acids β-hydroxyenduracididine and β-methylphenylalanine in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. uobabylon.edu.iq [uobabylon.edu.iq]
• 6. 2-Amino-4-methylpent-4-enoic acid | C6H11NO2 | CID 228813 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Spectroscopic & Structural Analysis of 2-Amino-4-methylpent-4-enoic acid

This guide provides an in-depth technical analysis of 2-Amino-4-methylpent-4-enoic acid (also known as 4,5-dehydroleucine or

-methallylglycine ). It synthesizes spectroscopic characteristics, structural analysis, and experimental protocols for researchers in chemical biology and drug discovery.

Executive Summary & Structural Framework

2-Amino-4-methylpent-4-enoic acid (CAS: 3566-52-7 for racemic; 87392-13-0 for S-isomer) is a non-proteinogenic amino acid structurally analogous to Leucine. It features a terminal alkene and a methyl group at the

-position, creating a steric and electronic profile distinct from its saturated counterpart.

In drug development, this molecule is a critical "warhead" precursor and a conformational probe. It serves as a key intermediate in the synthesis of proteasome inhibitors (e.g., Eponemycin analogs) and is used in peptidomimetics to introduce rigidity or reactive handles for "click" chemistry or metathesis.

Structural Connectivity

The molecule consists of a glycine backbone substituted at the

-carbon with a 2-methylallyl (isobutenyl) group.

IUPAC Name: 2-Amino-4-methylpent-4-enoic acid Synonyms: 4,5-Dehydroleucine;

-Methallylglycine; 2-Amino-4-methyl-4-pentenoic acid.[1] Molecular Formula: Molecular Weight: 129.16 g/mol [1][2]

Spectroscopic Characterization

The following data represents the consensus spectroscopic signature for the free zwitterionic amino acid in Deuterium Oxide (

) and its protected derivatives in Chloroform-d ( ).

Nuclear Magnetic Resonance (NMR) Spectroscopy

The

H NMR spectrum is characterized by the distinct vinyl protons (singlets) and the -methyl group.

Table 1: Representative H NMR Data ( , 400 MHz)

Note: Chemical shifts (

) are referenced to internal TSP or residual solvent peaks.

Position	Group	(ppm)	Multiplicity	Integration	Coupling ( )	Structural Insight
(C-5)		4.88	Singlet (br)	1H	-	Terminal vinyl proton (trans to Me)
(C-5)		4.79	Singlet (br)	1H	-	Terminal vinyl proton (cis to Me)
(C-2)		3.75	dd	1H	Hz	-proton; shift depends on pD
(C-3)		2.55	Multiplet	2H	-	Diastereotopic methylene protons
-Me		1.76	Singlet	3H	-	Allylic methyl group

Table 2: Representative C NMR Data ( , 100 MHz)

Carbon	Type	(ppm)	Assignment Notes
C-1	Carboxyl	174.5	Carbonyl carbon (COOH/COO-)
C-4	Quaternary	141.8	hybridized -carbon
C-5	Methylene	115.2	Terminal alkene carbon ( )
C-2	Methine	54.1	-carbon
C-3	Methylene	39.8	-carbon
Me	Methyl	21.5	Allylic methyl group

Mass Spectrometry (MS)

• Ionization Mode: ESI (+)

• Molecular Ion

  : Calculated: 130.0868 m/z; Observed: 130.1 m/z.

• Fragmentation: Loss of

  (17 Da) and (45 Da) are common. The allylic carbocation fragment is stable, often leading to a distinct peak at m/z ~84 (loss of glycine moiety).

Infrared Spectroscopy (IR)

• N-H Stretch: 3400–3000

  (Broad, ammonium band in solid state).

• C=O Stretch: 1590–1610

  (Carboxylate antisymmetric stretch).

• C=C Stretch: 1645–1655

  (Weak to medium; characteristic of terminal alkene).

Experimental Protocols

Sample Preparation for NMR Analysis

To ensure high-fidelity data and prevent aggregation or pH-induced shifting:

• Solvent Choice: Use Deuterium Oxide (

  , 99.9% D) for the free amino acid. Use only for N-protected/Esterified derivatives (e.g., N-Boc-4,5-dehydroleucine methyl ester).

• pH Adjustment:

  • For Zwitterionic form: Dissolve ~10 mg in 0.6 mL

    . No adjustment needed (pH ~6).

  • For Anionic form: Add 1-2 drops of

    (shifts -proton upfield).

  • For Cationic form: Add 1-2 drops of

    (shifts -proton downfield).

• Reference: Use internal TSP (trimethylsilylpropanoic acid) at 0.00 ppm rather than TMS, as TMS is insoluble in water.

Synthesis & Isolation Workflow

The following workflow describes the chemoenzymatic or chemical synthesis route often used to access this moiety for peptide synthesis [1, 2].

Quality Control & Impurity Profiling

When sourcing or synthesizing 2-Amino-4-methylpent-4-enoic acid, researchers must validate the material against specific impurities.

Distinguishing from Isomers

This molecule is an isomer of Cyclopropylalanines (e.g., Hypoglycin A precursors) and Isoleucine analogs .

• Differentiation: The key differentiator is the Vinyl Region (4.7–4.9 ppm) .

  • Leucine:[1] No peaks > 4.0 ppm.

  • Hypoglycin A: Cyclopropyl protons appear high field (0.3–0.8 ppm).

  • 4,5-Dehydroleucine:[1][3][4][5] Distinct singlets at 4.7–4.9 ppm.

Stereochemical Purity

• Chiral HPLC: Use a Crownpak CR(+) or Chirobiotic T column.

• Mobile Phase:

  (pH 1.5) or Methanol/Water gradients.

• Optical Rotation:

  values are typically negative for the (S)-enantiomer in water, but magnitude varies by concentration and pH. Comparative analysis with a standard is recommended.

References

• Ho, S., et al. (2023). "Chemoenzymatic Synthesis of Novel Cytotoxic Epoxyketones Using the Eponemycin Biosynthetic Enzyme EpnF." ACS Chemical Biology. [3]

  • Context: Describes the synthesis and characterization of N-Boc-4,5-dehydroleucine intermedi

• Vranken, W.F., et al. (2000). "Synthesis of Fluorinated Leucines, Valines and Alanines for Use in Protein NMR." European Journal of Biochemistry.

  • Context: Details the use of 4,5-dehydroleucine as a precursor for fluorinated amino acids and its incorpor

• NIST Chemistry WebBook. "2-Amino-4-methyl-4-pentenoic acid IR Spectrum." National Institute of Standards and Technology.[6]

  • Context: Source for Infrared (IR) spectral data (Coblentz Society Collection).[6]

• PubChem Database. "2-Amino-4-methylpent-4-enoic acid (CID 228813)." National Institutes of Health.

  • Context: General physical properties and synonym verification.[7]

Sources

• 1. 2-Amino-4-methylpent-4-enoic acid | C6H11NO2 | CID 228813 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 905929-81-9|(R)-2-Amino-4-methylpent-4-enoic acid|BLD Pharm [bldpharm.com]
• 3. Chemoenzymatic Synthesis of Novel Cytotoxic Epoxyketones Using the Eponemycin Biosynthetic Enzyme EpnF - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. WO2023280227A2 - Linkers, drug linkers and conjugates thereof and methods of using the same - Google Patents [patents.google.com]
• 6. 2-Amino-4-methyl pentenoic acid [webbook.nist.gov]
• 7. US3945988A - Process for isolation of insulin from plant source - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols: Incorporation of 2-Amino-4-methylpent-4-enoic Acid into Synthetic Peptides

Abstract

The incorporation of non-proteinogenic or unnatural amino acids (UAAs) into peptide sequences is a cornerstone of modern drug discovery and chemical biology.[][] These novel building blocks provide medicinal chemists with tools to modulate the pharmacological properties of peptides, including their stability, conformation, and receptor affinity.[][3][4] This document provides a comprehensive guide for researchers on the use of 2-Amino-4-methylpent-4-enoic acid, a unique UAA featuring a terminal isobutenyl group. We present detailed protocols for its incorporation into peptide chains using Fmoc-based Solid-Phase Peptide Synthesis (SPPS), address potential challenges such as steric hindrance and side-chain reactivity, and discuss post-synthetic modifications enabled by its versatile vinyl functionality.

Introduction: The Strategic Value of 2-Amino-4-methylpent-4-enoic Acid

2-Amino-4-methylpent-4-enoic acid, also known as 4,5-didehydro-DL-leucine, is an unsaturated aliphatic amino acid.[5] Its structure presents a unique combination of a standard amino acid backbone with a reactive isobutenyl side chain. This side chain serves as a valuable chemical handle for a variety of post-synthetic modifications, a strategy that significantly expands the functional possibilities of the resulting peptide.[][6]

The introduction of this UAA can be leveraged for several advanced applications:

• Peptide Stapling: The terminal alkene is an ideal substrate for ring-closing metathesis (RCM) with another alkene-bearing UAA in the sequence, creating a covalent hydrocarbon staple to lock the peptide into a desired secondary structure (e.g., an α-helix).[7]

• Bioconjugation: The vinyl group can participate in "click" chemistry reactions, such as thiol-ene additions, allowing for the precise attachment of imaging agents, drug payloads, or polyethylene glycol (PEG) chains.[6]

• Probing Molecular Interactions: Its unique structure can be used to probe the steric and electronic requirements of enzyme active sites or receptor binding pockets.

This guide provides the necessary protocols and scientific rationale to successfully utilize this versatile building block.

Physicochemical Properties

A clear understanding of the building block's properties is essential for its effective use.

Property	Value	Source
Molecular Formula	C6H11NO2	[5]
Molecular Weight	129.16 g/mol	[5]
IUPAC Name	2-amino-4-methylpent-4-enoic acid	[5]
Canonical SMILES	CC(=C)CC(C(=O)O)N	[8]

Below is the chemical structure of the N-α-Fmoc protected form, which is the standard reagent for SPPS.

Caption: Structure of Fmoc-2-amino-4-methylpent-4-enoic acid.

Core Methodology: Incorporation via Fmoc SPPS

The standard and most versatile method for incorporating UAAs is Solid-Phase Peptide Synthesis (SPPS) using the Fmoc/tBu strategy.[9] This approach relies on the base-lability of the N-α-Fmoc protecting group and the acid-lability of side-chain protecting groups.[10][11] The vinyl side chain of 2-Amino-4-methylpent-4-enoic acid is stable to the basic conditions used for Fmoc removal (e.g., piperidine in DMF), making it fully compatible with this strategy.

Key Considerations Before Synthesis

• Steric Hindrance: While the side chain is branched, the substitution is at the γ- and δ-positions, distal from the peptide backbone. Therefore, the steric hindrance at the α-carbon is minimal and comparable to that of leucine. Standard coupling conditions are generally effective, unlike for α,α-disubstituted amino acids which often require specialized reagents.[12][13]

• Side-Chain Reactivity: The primary concern is the stability of the isobutenyl group during the final acid-mediated cleavage from the resin. Strong acids like trifluoroacetic acid (TFA) can potentially protonate the double bond, leading to carbocation formation and subsequent side reactions such as hydration or oligomerization.[14][15] This risk is mitigated by using a cleavage cocktail containing scavengers.

Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Detailed Synthesis Protocol

This protocol is designed for a 0.1 mmol synthesis scale. Adjust reagent volumes accordingly for different scales.

Materials:

• Fmoc-Rink Amide MBHA resin (or other suitable resin)

• Fmoc-protected amino acids

• Fmoc-2-Amino-4-methylpent-4-enoic acid

• Coupling Reagent: HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Solvents: DMF (N,N-Dimethylformamide), DCM (Dichloromethane)

• Deprotection Solution: 20% (v/v) piperidine in DMF

• Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O

Protocol Steps:

• Resin Swelling:

  • Place the resin (e.g., ~140 mg for a 0.7 mmol/g loading) in a fritted reaction vessel.

  • Add DMF (~10 mL/g resin) and gently agitate for 1 hour to swell the resin beads. Drain the solvent.

• Initial Fmoc Deprotection (if starting with Fmoc-protected resin):

  • Add the deprotection solution (20% piperidine in DMF) to the resin.

  • Agitate for 3 minutes, drain.

  • Add fresh deprotection solution and agitate for an additional 10 minutes. Drain.

  • Wash the resin thoroughly with DMF (5 x 10 mL) to remove all traces of piperidine.

• Amino Acid Coupling (Standard Cycle):

  • In a separate vial, pre-activate the amino acid:

    • Dissolve Fmoc-amino acid (0.4 mmol, 4 eq.) and HCTU (0.39 mmol, 3.9 eq.) in DMF (~2 mL).

    • Add DIPEA (0.8 mmol, 8 eq.).

    • Allow to activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate for 45-60 minutes at room temperature.

  • Drain the reaction solution and wash the resin with DMF (5 x 10 mL).

  • Self-Validation: Perform a Kaiser test to confirm complete coupling (ninhydrin-negative).

• Incorporation of 2-Amino-4-methylpent-4-enoic Acid:

  • Follow the exact procedure as in Step 3 , using Fmoc-2-Amino-4-methylpent-4-enoic acid as the building block. Given the lack of significant α-carbon hindrance, a standard coupling time of 60 minutes with HCTU is typically sufficient.[16]

  • Causality: HCTU is a highly efficient coupling reagent that generates an activated HOBt ester in situ, minimizing side reactions like racemization.[16] The use of a slight excess of reagents ensures the reaction goes to completion.

• Chain Elongation:

  • Repeat the cycle of deprotection (Step 2 ) and coupling (Step 3 ) for each subsequent amino acid in the desired sequence.

• Final Cleavage and Deprotection:

  • After the final coupling, perform a final deprotection step to remove the N-terminal Fmoc group.

  • Wash the peptide-resin extensively with DMF, followed by DCM, and dry under vacuum.

  • Add the cleavage cocktail (e.g., 10 mL for 0.1 mmol scale) to the dried resin.

  • Agitate at room temperature for 2-3 hours.

  • Causality: TIS is a critical scavenger that will react with any transient carbocations formed from the protecting groups or potentially from the protonation of the isobutenyl side chain, preventing re-attachment to sensitive residues (like Trp) or other side reactions.[14][15]

  • Filter the resin and collect the TFA solution containing the cleaved peptide.

  • Precipitate the crude peptide by adding the TFA solution dropwise into a large volume of cold diethyl ether.

  • Pellet the peptide via centrifugation, decant the ether, and wash the pellet 2-3 more times with cold ether.

  • Dry the crude peptide pellet under vacuum.

Characterization and Purification

Rigorous analytical characterization is required to confirm the identity and purity of the final peptide.

Analysis Technique	Purpose	Expected Result for a Peptide with 2-Amino-4-methylpent-4-enoic acid
RP-HPLC	Purity assessment and purification	A major peak corresponding to the target peptide.
LC-MS (ESI)	Molecular weight confirmation	Observed mass should match the calculated mass of the peptide containing the UAA (C6H9NO moiety).
¹H NMR	Structural confirmation	Characteristic signals for the vinyl protons (~4.7 ppm) and the vinyl methyl group (~1.7 ppm) of the side chain.
MS/MS	Sequence verification	Fragmentation pattern should confirm the peptide sequence and the location of the UAA.

Post-Synthetic Modification: Unleashing the Potential of the Vinyl Group

The true power of incorporating 2-Amino-4-methylpent-4-enoic acid lies in the post-synthetic chemistry its side chain enables. These modifications can often be performed while the peptide is still attached to the resin.

Caption: Potential post-synthetic modifications of the vinyl side chain.

• Olefin Metathesis: For creating stapled peptides, two alkene-containing UAAs are incorporated (e.g., at i and i+4 or i+7 positions). The peptide-resin is then treated with a Grubbs' catalyst to form a covalent hydrocarbon bridge.[7] This constrains the peptide into a bioactive conformation.

• Thiol-Ene Conjugation: The vinyl group readily reacts with thiols in the presence of a photo- or radical initiator. This allows for the site-specific attachment of fluorescent probes, biotin tags, or other functional molecules to the peptide.

Troubleshooting and Final Recommendations

• Incomplete Coupling: If a Kaiser test is positive after coupling the UAA, double-couple by repeating the activation and coupling step with fresh reagents before proceeding.

• Side Products during Cleavage: If mass spectrometry reveals unexpected adducts (+18 for water, etc.), ensure the cleavage cocktail is fresh and contains an adequate amount of scavenger (TIS). The use of scavengers is non-negotiable when working with peptides containing acid-sensitive functionalities.

• Storage: The Fmoc-protected 2-Amino-4-methylpent-4-enoic acid solid should be stored at 2-8°C to ensure long-term stability.[17]

By following these detailed protocols and understanding the underlying chemical principles, researchers can confidently incorporate 2-Amino-4-methylpent-4-enoic acid into their synthetic peptides, opening new avenues for the development of advanced therapeutics and research tools.

References

• Katritzky, A. R., Narindoshvili, T., & Khelashvili, L. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 72(15), 5834–5837. [Link][12][18]

• PubChem. (n.d.). 2-Amino-4-methylpent-4-enoic acid. National Center for Biotechnology Information. Retrieved February 22, 2026, from [Link][5]

• Request PDF. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate. Retrieved February 22, 2026, from [Link][13]

• Jimmidi, R. (2023). Synthesis and Applications of Peptides and Peptidomimetics in Drug Discovery. European Journal of Organic Chemistry, 26(18). [Link][7]

• Ur-Rehman, A., Jabeen, A., & Mariya, M. (2018). Side reactions in peptide synthesis: An overview. Bibliomed. [Link][14]

• De la Torre, B. G., & Albericio, F. (2017). The Synthesis of Peptides and Bioconjugates by Solid-Phase Synthesis. ChemBioChem, 18(9), 831–840. [Link][6]

• Fields, G. B. (2018). Side reactions in peptide synthesis. ResearchGate. [Link][15]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved February 22, 2026, from [Link][10]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link][11]

• Vankayala, S., & Goud, P. M. (2023). Conjugation as a Tool in Therapeutics: Role of Amino Acids/Peptides-Bioactive (Including Heterocycles) Hybrid Molecules in Treating Infectious Diseases. Molecules, 28(6), 2539. [Link][3]

• AZoLifeSciences. (2023, February 24). Peptidomimetics in Drug Discovery. [Link][4]

Sources

• 3. mdpi.com [mdpi.com]
• 4. azolifesciences.com [azolifesciences.com]
• 5. 2-Amino-4-methylpent-4-enoic acid | C6H11NO2 | CID 228813 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Synthesis and Incorporation of Unnatural Amino Acids To Probe and Optimize Protein Bioconjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Page loading... [wap.guidechem.com]
• 9. bachem.com [bachem.com]
• 10. Protective Groups [organic-chemistry.org]
• 11. scispace.com [scispace.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 15. researchgate.net [researchgate.net]
• 16. bachem.com [bachem.com]
• 17. 905929-81-9|(R)-2-Amino-4-methylpent-4-enoic acid|BLD Pharm [bldpharm.com]
• 18. Efficient peptide coupling involving sterically hindered amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: The Use of Allylglycine (2-Amino-4-methylpent-4-enoic acid) in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allylglycine, an amino acid derivative, is a cornerstone tool in neuroscience for investigating the dynamics of inhibitory neurotransmission. Its primary and most well-characterized function is the inhibition of glutamate decarboxylase (GAD), the rate-limiting enzyme in the synthesis of γ-aminobutyric acid (GABA), the principal inhibitory neurotransmitter in the central nervous system.[1] By acutely depleting GABA levels, allylglycine administration reliably induces seizures in animal models, offering a robust and reproducible platform for epilepsy research, the study of seizure mechanisms, and the preclinical screening of potential anticonvulsant therapies.[1][2] This technical guide provides a comprehensive overview of the mechanism of action, quantitative data, and detailed experimental protocols for the application of allylglycine as a powerful research tool.

Introduction and Nomenclature

While the systematic name is 2-Amino-4-methylpent-4-enoic acid, this compound is overwhelmingly referred to in the scientific literature as Allylglycine , or more specifically, L-allylglycine for the biologically active stereoisomer.[3][4] It is a non-proteinogenic amino acid that has been instrumental since the mid-20th century in elucidating the critical role of GABA in maintaining neuronal homeostasis.[1] Its use has significantly advanced our understanding of neurological disorders characterized by an imbalance between neuronal excitation and inhibition, such as epilepsy.[1][5]

Mechanism of Action: Inhibition of GABA Synthesis

The convulsant effects of allylglycine are a direct consequence of its ability to suppress GABA synthesis.[5][6] The mechanism is not one of direct, potent inhibition but involves a critical metabolic activation step.

• Metabolic Activation: L-allylglycine itself is a relatively weak inhibitor of GAD.[1][7] In vivo, it is converted by amino acid oxidases into its active metabolite, 2-keto-4-pentenoic acid (KPA) .[8][9] KPA is a much more potent inhibitor of GAD, leading to a rapid and significant decrease in the rate of GABA synthesis.[10]

• Disruption of Excitatory/Inhibitory Balance: GABA is the primary inhibitory neurotransmitter responsible for counterbalancing excitatory signals, primarily from glutamate. By inhibiting GAD, allylglycine administration leads to a widespread reduction in brain GABA concentrations.[11][12]

• Neuronal Hyperexcitability: The resulting deficit in GABAergic tone disrupts the delicate equilibrium between excitation and inhibition.[1] This leads to reduced activation of ionotropic GABA-A and metabotropic GABA-B receptors, diminished neuronal inhibition, and a state of generalized neuronal hyperexcitability that manifests as seizures.[1]

Workflow for an in vivo seizure induction experiment using allylglycine.

Protocol 2: Measurement of GABA Levels in Brain Tissue via HPLC

This protocol provides a method to quantify the primary neurochemical effect of allylglycine—the reduction of GABA—thereby validating the mechanism of action in your experimental model.

Materials:

• Brain tissue (e.g., hippocampus, cortex) from control and allylglycine-treated animals

• Ice-cold 0.4 M perchloric acid (PCA) or other deproteinizing agent

• Homogenizer (e.g., sonicator or tissue grinder)

• High-speed refrigerated centrifuge

• HPLC system with a fluorescence or electrochemical detector

• C18 reverse-phase column

• GABA standard for calibration curve

• Derivatization reagent (e.g., o-phthaldialdehyde/2-mercaptoethanol, OPA)

• Mobile phase reagents (as required by the specific HPLC method)

Procedure:

• Tissue Collection: At the desired experimental endpoint, euthanize the animal and rapidly dissect the brain region of interest on an ice-cold surface. [1]Immediate processing is key to prevent post-mortem changes in amino acid levels.

• Homogenization:

  • Weigh the tissue sample.

  • Homogenize the tissue in a known volume of ice-cold deproteinizing agent (e.g., 10 volumes of 0.4 M PCA). [1]This step simultaneously lyses the cells and precipitates proteins, which would otherwise interfere with the analysis.

• Sample Processing:

  • Centrifuge the homogenate at high speed (e.g., 10,000 x g) for 10-15 minutes at 4°C. [1] * Carefully collect the supernatant, which contains the free amino acids.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulates. [1]4. Derivatization:

  • GABA lacks a native chromophore or fluorophore. Therefore, a derivatization step is required to render it detectable.

  • Mix a known volume of the supernatant with the OPA derivatization reagent according to the manufacturer's protocol. [1]This reaction attaches a fluorescent tag to the primary amine of GABA.

• HPLC Analysis:

  • Inject the derivatized sample into the HPLC system.

  • Separate the amino acids on a C18 column using an appropriate mobile phase gradient.

  • Detect the derivatized GABA peak using a fluorescence detector set at the appropriate excitation and emission wavelengths.

• Quantification:

  • Prepare a standard curve by running known concentrations of derivatized GABA through the HPLC system.

  • Quantify the GABA concentration in the samples by comparing the peak area from the sample chromatogram to the standard curve. [1] * Normalize the GABA concentration to the initial weight of the tissue sample (e.g., report as nmol/mg tissue).

Limitations and Experimental Considerations

• Latency of Action: The long and variable latency to seizure onset after systemic administration can be a drawback for studies requiring precise temporal control. [5][7]This is due to the time required for metabolic activation.

• Stereospecificity: The L-isomer of allylglycine is significantly more potent than the D-isomer. [4]It is crucial to use the correct isomer and report it accurately in publications.

• Off-Target Effects: While primarily known as a GAD inhibitor, allylglycine has been reported to inhibit the uptake of L-leucine and L-proline in rat brain slices. [13]This should be considered when interpreting results, especially in studies focused on protein synthesis or proline-dependent pathways.

• Animal Welfare: Allylglycine induces convulsive seizures, which is a significant animal welfare concern. Experiments must be designed to use the minimum number of animals and dose required to achieve the scientific objective. Protocols must be approved by an Institutional Animal Care and Use Committee (IACUC).

Conclusion

Allylglycine remains an indispensable and powerful tool in neuropharmacology and epilepsy research. [1]Its well-defined mechanism of action, reliability in depleting GABA and inducing seizures, and the extensive body of historical data make it an excellent model for investigating the fundamental principles of GABAergic neurotransmission and for the initial screening of novel anticonvulsant therapies. This guide provides a foundational resource for researchers and drug development professionals seeking to effectively and responsibly utilize allylglycine in their experimental paradigms.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cross-species pharmacological characterization of the allylglycine seizure model in mice and larval zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. L-Allylglycine - LKT Labs [lktlabs.com]
• 4. Proconvulsant, convulsant and other actions of the D- and L-stereoisomers of allylglycine in the photosensitive baboon, Papio papio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Seizures induced by allylglycine, 3-mercaptopropionic acid and 4-deoxypyridoxine in mice and photosensitive baboons, and different modes of inhibition of cerebral glutamic acid decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Seizures induced by allylglycine, 3-mercaptopropionic acid and 4-deoxypyridoxine in mice and photosensitive baboons, and different modes of inhibition of cerebral glutamic acid decarboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. L-Allylglycine | GABA Receptor | Dehydrogenase | TargetMol [targetmol.com]
• 9. Glutamate decarboxylase - Wikipedia [en.wikipedia.org]
• 10. Inhibition of glutamate decarboxylase (GAD) by ethyl ketopentenoate (EKP) induces treatment-resistant epileptic seizures in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Changes in regional neurotransmitter amino acid levels in rat brain during seizures induced by L-allylglycine, bicuculline, and kainic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Redistribution of transmitter amino acids in rat hippocampus and cerebellum during seizures induced by L-allylglycine and bicuculline: an immunocytochemical study with antisera against conjugated GABA, glutamate and aspartate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. | PDF or Rental [articles.researchsolutions.com]

"applications of 2-Amino-4-methylpent-4-enoic acid in metabolic engineering"

Application Note: Metabolic Engineering & Protein Incorporation of 2-Amino-4-methylpent-4-enoic Acid ( -Methallylglycine)

Executive Summary

2-Amino-4-methylpent-4-enoic acid (commonly referred to as

-methallylglycine or 4,5-dehydroleucine ) is a non-canonical amino acid (ncAA) structurally analogous to Leucine. Its defining feature is a terminal alkene (olefin) handle on the side chain. In the context of metabolic engineering and synthetic biology, this molecule is not merely a metabolite but a powerful tool for Residue-Specific Incorporation (SPI) .

By metabolically engineering host organisms to replace natural Leucine with this unsaturated analog, researchers can introduce bio-orthogonal chemical handles into proteins proteome-wide without altering the gross structural integrity of the target molecules. This guide details the metabolic requirements, translational machinery engineering, and step-by-step protocols for utilizing this ncAA in Escherichia coli systems.

Metabolic & Translational Engineering Framework

To successfully utilize

-methallylglycine, the host organism's metabolic flux and translational machinery must be engineered to favor the ncAA over the canonical Leucine.

Host Strain Engineering (Metabolic Auxotrophy)

The primary requirement is the creation of a stringent Leucine auxotroph. The host must be unable to synthesize Leucine de novo to ensure that the only source of the amino acid (or its analog) is exogenously supplied.

• Target Gene Deletion:

  (3-isopropylmalate dehydrogenase) or (2-isopropylmalate synthase).

• Rationale: Deletion ensures that intracellular Leucine levels drop to near-zero upon transfer to a defined medium, forcing the translational machinery to accept the analog.

Translational Machinery (LeuRS Engineering)

The incorporation of

-methallylglycine relies on the promiscuity of the Leucyl-tRNA Synthetase (LeuRS).

• Wild-Type LeuRS: Possesses natural editing activity that hydrolyzes incorrectly acylated tRNAs. However,

  -methallylglycine is structurally similar enough to Leucine that it often escapes this editing mechanism in wild-type enzymes, albeit with lower efficiency.

• Engineered LeuRS (T252A mutation): For high-efficiency incorporation, a mutant LeuRS with an attenuated editing domain (e.g., mutation at Threonine 252 to Alanine in E. coli LeuRS) is recommended. This opens the active site to slightly bulkier or unsaturated analogs.

Mechanism of Action: The SPI Method

The Selective Pressure Incorporation (SPI) method exploits the kinetic competition between the canonical amino acid and the ncAA.

Figure 1: Logic flow of Residue-Specific Incorporation (SPI). The process relies on metabolic starvation to eliminate competition from natural Leucine.

Detailed Experimental Protocols

Protocol A: Expression and Incorporation in E. coli[1]

Prerequisites:

• Strain: E. coli BL21(DE3)

  (or similar auxotroph).

• Plasmid: Expression vector (e.g., pET series) carrying the gene of interest (GOI).

• Reagents:

  • M9 Minimal Media (sterile).

  • 19 Amino Acids mix (excluding Leucine).

  • L-Leucine (for initial growth).

  • 2-Amino-4-methylpent-4-enoic acid (Analog).[1]

  • IPTG (Inducer).

Step-by-Step Methodology:

• Inoculation & Growth:

  • Inoculate the auxotrophic strain into M9 Minimal Media supplemented with glucose (0.4%), antibiotics, and L-Leucine (40

    g/mL) .

  • Incubate at 37°C / 250 rpm overnight.

• Scale-Up:

  • Dilute overnight culture 1:100 into fresh M9 + Leucine (40

    g/mL).

  • Grow until mid-log phase (

    ).

• Metabolic Depletion (Critical Step):

  • Centrifuge cells at 4,000

    g for 10 minutes.

  • Discard supernatant (removes residual Leucine).

  • Resuspend pellet in sterile M9 salts (no carbon/AA) to wash.

  • Centrifuge again and discard supernatant.

  • Causality: This step removes extracellular Leucine. Intracellular pools are rapidly depleted during the subsequent lag phase.

• Analog Pulse & Induction:

  • Resuspend cells in fresh M9 Minimal Media containing:

    • 19 Amino Acids (standard concentrations).

    • 2-Amino-4-methylpent-4-enoic acid (0.5 mM - 1.0 mM) .

    • Note: The analog concentration must be in excess to drive the kinetics of the synthetase.

  • Incubate for 10 minutes to allow cellular uptake.

  • Add IPTG (0.5 mM - 1 mM) to induce protein expression.

• Expression Phase:

  • Incubate for 4–6 hours at 30°C or 37°C.

  • Note: Protein yield will be lower than WT expression due to the kinetic inefficiency of the analog incorporation.

• Harvest:

  • Pellet cells and proceed to purification using standard protocols (e.g., Ni-NTA affinity).

Protocol B: Downstream Application - Thiol-Ene "Click" Labeling

The alkene group on the incorporated

-methallylglycine is chemically inert under physiological conditions but reactive toward thiols under radical conditions (photo-click).

Figure 2: Mechanism of Thiol-Ene ligation. This reaction is highly specific and robust for labeling proteins post-translationally.

Reaction Setup:

• Buffer: PBS (pH 7.4). Avoid buffers with reducing agents (DTT,

  -ME) as they will compete with the probe.

• Components:

  • Purified Protein (

    ).

  • Thiol-Tag (e.g., Biotin-SH or Fluorescein-SH) (

    , 10-20x excess).

  • Photoinitiator: LAP or VA-044 (

    ).

• Irradiation:

  • Expose to UV light (365 nm) for 15–30 minutes on ice.

• Analysis:

  • Analyze via SDS-PAGE and Western Blot (Streptavidin-HRP if Biotin-SH is used).

Quality Control & Data Analysis

Verification of incorporation is non-trivial because the mass difference between Leucine and

-methallylglycine is small.

Mass Spectrometry (Intact Protein)

The molecular weight difference is:

• Leucine (

  ): MW 131.17 Da (Residue mass: 113.16 Da).
• -Methallylglycine ( ): MW 129.16 Da (Residue mass: 111.14 Da).

• Delta: -2.02 Da per substitution.

Table 1: Expected Mass Shifts for Multi-Leucine Proteins

# of Leu Residues	Theoretical Shift (Da)	Detection Requirement
1	-2.02	High-Res ESI-TOF
5	-10.10	Standard ESI-MS
10	-20.20	Standard ESI-MS
20	-40.40	Standard ESI-MS

Interpretation: A clean shift of

Daltons (where is the number of Leucine residues) confirms quantitative replacement. A broad peak indicates partial incorporation (statistical mixture of Leu and Analog).

References

• Link, A. J., Mock, M. L., & Tirrell, D. A. (2003). Non-canonical amino acids in protein engineering. Current Opinion in Biotechnology, 14(6), 603-609. [Link] (Foundational work on residue-specific incorporation and the SPI method).

• Tang, Y., & Tirrell, D. A. (2001). Biosynthesis of heme-containing proteins with non-natural amino acids. Biochemistry, 40(36), 10655-10659. (Demonstrates the utility of leucine analogs in functional proteins).

• Ngo, J. T., & Tirrell, D. A. (2011). Non-canonical amino acids in the interrogation of cellular protein synthesis. Accounts of Chemical Research, 44(9), 677-685. [Link] (Review of metabolic labeling applications).

• Breinbauer, R., & Kohn, M. (2003). Azide-alkyne coupling: a powerful reaction for bioconjugation. ChemBioChem, 4(11), 1147-1149. (Context for bio-orthogonal chemistry handles).

Sources

• 1. 2-Amino-4-methylpent-4-enoic acid | C6H11NO2 | CID 228813 - PubChem [pubchem.ncbi.nlm.nih.gov]

"2-Amino-4-methylpent-4-enoic acid as a building block in organic synthesis"

This guide details the applications and protocols for 2-Amino-4-methylpent-4-enoic acid (also known as 4,5-dehydroleucine or

-methylallylglycine ), a non-proteinogenic amino acid that serves as a critical "clickable" leucine surrogate in modern drug discovery.

From Peptide Stapling to Late-Stage Diversification

Introduction & Strategic Value

2-Amino-4-methylpent-4-enoic acid (CAS: 3566-52-7 for racemate; 87392-13-0 for L-isomer) is a structural analog of Leucine containing a terminal alkene at the

-position. Unlike standard "stapling" amino acids (which are often -disubstituted), this mono-substituted amino acid retains the native backbone flexibility of Leucine while offering a reactive handle for:

• Peptide Stapling & Macrocyclization: Participating in Ring-Closing Metathesis (RCM) to lock bioactive conformations without the steric penalty of gem-dimethyl groups.

• Leucine Isostere Profiling: Acting as a "Dehydroleucine" that can be hydrogenated to Leucine or deuterated Leucine (

  -Leu) late in synthesis.

• Late-Stage Diversification: The terminal alkene serves as a bio-orthogonal handle for hydroboration, Wacker oxidation, or Heck coupling to generate libraries of polar Leucine analogs (e.g.,

  -hydroxyleucine) directly on-resin.

Synthesis & Sourcing Protocols

High-purity optical isomers are required for solid-phase peptide synthesis (SPPS). While enzymatic resolution of the N-acetyl racemate (using Acylase I) is possible for bulk scale, the Evans Chiral Auxiliary method is preferred for research-grade purity (

ee).

Protocol A: Asymmetric Synthesis via Evans Auxiliary

• Reagents: (S)-4-benzyl-2-oxazolidinone, bromoacetyl bromide, 3-chloro-2-methylpropene (methallyl chloride), NaHMDS.

• Mechanism: The bulky benzyl group directs alkylation to the si-face of the enolate, establishing the (S)-configuration at the

  -carbon.

Step-by-Step Workflow:

• Acylation: React (S)-4-benzyl-2-oxazolidinone with bromoacetyl bromide to form the N-bromoacetyl imide.

• Amination: Displace bromide with azide (using

  ) followed by reduction (hydrogenation) to install the amine, or use a direct glycine-enolate equivalent. Alternative: Use the standard Ni(II)-BPB complex (Belokon's glycine equivalent) for easier handling at room temperature.

• Alkylation:

  • Cool the glycine-auxiliary complex to

    C in THF.

  • Add NaHMDS (1.1 equiv) to generate the Z-enolate.

  • Add 3-chloro-2-methylpropene (methallyl chloride, 1.2 equiv) dropwise.

  • Stir for 2 hours, allowing to warm to

    C.

• Hydrolysis: Cleave the auxiliary using

  to yield the free amino acid.

• Fmoc Protection: Standard protection with Fmoc-OSu/NaHCO

  for SPPS utility.

Application 1: Peptide Stapling (Ring-Closing Metathesis)

This compound is ideal for creating

or staples when paired with Allylglycine or another Dehydroleucine. It mimics the hydrophobic bulk of a Leucine residue within the staple bridge.

Experimental Protocol: On-Resin RCM

Objective: Cyclize a peptide containing Fmoc-L-2-Amino-4-methylpent-4-enoic acid (residue A) and Fmoc-Allylglycine (residue B).

• Peptide Assembly: Synthesize peptide on Rink Amide resin using standard Fmoc/tBu protocols.

  • Critical: Use DIC/Oxyma for coupling the olefinic amino acids to prevent racemization. Avoid HATU if possible.

• Resin Preparation:

  • Wash resin

    with DCM (Dichloromethane) to remove traces of DMF (DMF poisons Ruthenium catalysts).

  • Dry resin under

    flow for 10 mins.

• Metathesis Reaction:

  • Catalyst: Dissolve Grubbs II Catalyst (20 mol%) in degassed 1,2-Dichloroethane (DCE).

  • Concentration: Maintain solvent volume to keep catalyst concentration

    mM (prevents aggregation).

  • Incubation: Add solution to resin.[1] Microwave at

    C for 1 hour OR shake at RT for 4 hours.

  • Self-Validation: The solution should turn from purple to brown/orange. If it turns black immediately, the resin was not washed sufficiently (amine poisoning).

• Washing: Drain and wash

  with DCE, with DCM, with DMF.

• Cleavage: Standard TFA/TIS/H

  O (95:2.5:2.5).

Visualization: RCM Pathway

Caption: Logical flow for solid-phase Ring-Closing Metathesis using 4,5-dehydroleucine.

Application 2: Late-Stage Diversification (The "Clickable" Leucine)

The 4,5-dehydroleucine scaffold serves as a "masked" Leucine. Post-synthesis, the alkene can be chemically modified to generate polar derivatives (like

-hydroxyleucine, found in natural products like Citropeptin) that are difficult to incorporate directly due to side-chain protection issues.

Protocol: Hydroboration-Oxidation on Resin

Objective: Convert the alkene side chain to a primary/secondary alcohol (

-hydroxyleucine analog).

• Setup: Perform on fully protected peptide bound to resin (N-terminus Fmoc protected).

• Hydroboration:

  • Wash resin with anhydrous THF.

  • Add 9-BBN (0.5 M in THF, 5 equiv).

  • Agitate at RT for 16 hours.

• Oxidation:

  • Wash resin

    with THF.

  • Add a mixture of NaOH (3 M) and

    (30%) (1:1 ratio).

  • Agitate cautiously (exothermic!) for 2 hours.

• Result: The terminal alkene is converted to the anti-Markovnikov alcohol.

Data Summary: Functionalization Potential

Reaction Type	Reagent	Product Outcome	Application
Hydrogenation		Leucine (Leu)	Isotope labeling ( ) or native rescue.
Hydroboration	/	-Hydroxyleucine	Polarity scanning; Natural product synthesis.
Epoxidation	mCPBA	Epoxide	Reactive electrophile for covalent inhibition.
Wacker-Tsuji		Methyl Ketone	Bio-orthogonal ligation handle.

Troubleshooting & Optimization

Preventing Racemization

The

-unsaturation can inductively stabilize the enol form of the amino acid during coupling, increasing racemization risk.

• Solution: Use sym-collidine as the base instead of DIPEA during coupling.

• Coupling Reagent: Use DIC/Oxyma Pure . Avoid phosphonium salts (PyBOP) if possible.

Handling "Difficult" Sequences

If the RCM reaction yield is low (

):

• Aggregation: The peptide may be aggregated. Add LiCl (0.4 M) to the metathesis mixture to disrupt H-bonds (Chaotropic salt effect).

• Chelation: The N-terminal Fmoc group can sometimes coordinate the Ru catalyst. Ensure the N-terminus is protected (Fmoc or Acetyl), never free amine.

References

• Synthesis via Evans Auxiliary

  • Evans, D. A., et al. "Asymmetric synthesis of amino acids via the ring-opening of chiral oxazolidinones." Journal of the American Chemical Society, 112(10), 4011-4030. Link

• Peptide Stapling Methodology

  • Schafmeister, C. E., Po, J., & Verdine, G. L. (2000).[1] "An all-hydrocarbon cross-linking system for enhancing the helicity and metabolic stability of peptides." Journal of the American Chemical Society, 122(24), 5891-5892. Link

• Synthesis of

  -Hydroxyleucine:

  • Hale, K. J., et al. "Total Synthesis of the Antitumor Depsipeptide Citropeptin." Organic Letters, 5(11), 1927–1930. Link

• Chemoenzymatic Oxidation (Amanitin Precursors)

  • Zhao, X., et al. "Concise Chemoenzymatic Synthesis of 4,5-Dihydroxyisoleucine Fragment of ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    -Amanitin." Journal of Organic Chemistry. Link

• RCM Optimization on Solid Phase

  • Kim, Y. W., & Grossmann, T. N. "Optimized Ring Closing Metathesis Reaction Conditions to Suppress Desallyl Side Products." Organic Letters, 15(6), 1436-1439. Link

Sources

• 1. peptide.com [peptide.com]

"studying enzyme-substrate interactions with 2-Amino-4-methylpent-4-enoic acid"

An In-Depth Guide to Investigating Enzyme-Substrate Interactions with 2-Amino-4-methylpent-4-enoic Acid

Abstract

This comprehensive application note provides a detailed framework for researchers, scientists, and drug development professionals on utilizing 2-Amino-4-methylpent-4-enoic acid as a chemical probe to investigate enzyme-substrate interactions. This unnatural amino acid, containing a reactive vinyl group, serves as an exemplary tool for identifying and characterizing enzyme active sites, particularly as a potential mechanism-based or irreversible inhibitor. This guide moves beyond standard protocols to explain the causal logic behind experimental design, from initial kinetic characterization to advanced biophysical and structural analyses. We present an integrated workflow that combines enzyme kinetics, mass spectrometry, structural biology, and computational modeling to provide a holistic understanding of enzyme-ligand engagement.

Introduction: The Utility of a Reactive Chemical Probe

Understanding the molecular mechanisms of enzyme catalysis and inhibition is a cornerstone of modern drug discovery and chemical biology.[1] Probing an enzyme's active site with small molecules that can form stable or covalent complexes is a powerful strategy to elucidate catalytic mechanisms, identify key active site residues, and develop potent and specific inhibitors.[2][3]

2-Amino-4-methylpent-4-enoic acid is a non-proteogenic amino acid structurally similar to leucine but featuring a terminal vinylidene group. This functional group makes it a latent reactive species, capable of being activated by an enzyme's catalytic machinery, leading to the formation of a covalent bond with a nucleophilic residue in the active site. This process, known as mechanism-based or "suicide" inhibition, transforms the molecule from a substrate mimic into a potent irreversible inactivator.[2][4] Studying these interactions provides invaluable insights into the enzyme's function and offers a pathway for rational drug design.[5]

This guide details a multi-faceted approach to comprehensively characterize the interaction between a target enzyme and 2-Amino-4-methylpent-4-enoic acid.

Section 1: Physicochemical Properties of 2-Amino-4-methylpent-4-enoic acid

A foundational understanding of the molecule's properties is critical for experimental design, including buffer preparation and data interpretation.

Property	Value	Source
Molecular Formula	C6H11NO2	PubChem[6]
Molecular Weight	129.16 g/mol	PubChem[6]
IUPAC Name	2-amino-4-methylpent-4-enoic acid	PubChem[6]
SMILES	CC(=C)CC(C(=O)O)N	PubChem[6][7]
InChIKey	PABWDKROPVYJBH-UHFFFAOYSA-N	PubChem[6][7]
CAS Number	3566-52-7	PubChem[6][7]

Section 2: Integrated Experimental Workflow

A successful investigation employs a logical progression of experiments, where the results of one stage inform the design of the next. The following workflow provides a robust framework for a comprehensive study.

Caption: Integrated workflow for studying enzyme interactions with 2-Amino-4-methylpent-4-enoic acid.

Section 3: Kinetic Characterization of Inhibition

The first objective is to determine if 2-Amino-4-methylpent-4-enoic acid acts as an inhibitor and to characterize the nature of this inhibition.

Causality Behind the Approach

For a potential mechanism-based inactivator, we expect the inhibition to be time-dependent and irreversible.[2][4] This is because the enzyme must first process the molecule, which takes time, before the inactivating chemical reaction occurs. Therefore, unlike a reversible inhibitor where equilibrium is established rapidly, the degree of inhibition will increase with the duration of exposure.

Protocol 3.1: Time-Dependent Inhibition Assay

Objective: To determine if inhibition is dependent on the pre-incubation time of the enzyme with the inhibitor.

Methodology:

• Prepare Reagents:

  • Enzyme stock solution in a suitable buffer.

  • 2-Amino-4-methylpent-4-enoic acid stock solution (e.g., in water or DMSO).

  • Substrate stock solution for the enzyme.

  • Assay buffer.

• Experimental Setup:

  • Set up two sets of reactions: a "No Pre-incubation" control and a "Pre-incubation" series.

  • For the "No Pre-incubation" control, mix the assay buffer, inhibitor, and substrate first. Initiate the reaction by adding the enzyme.

  • For the "Pre-incubation" series, prepare multiple tubes containing the enzyme and inhibitor in assay buffer. Incubate these mixtures for varying lengths of time (e.g., 0, 5, 15, 30, 60 minutes).

  • To start the reaction for each time point, add a saturating concentration of the substrate.

• Data Acquisition:

  • Measure the initial reaction velocity (rate of product formation or substrate depletion) for each reaction using a suitable continuous or discontinuous assay method (e.g., spectrophotometry).[8][9]

• Interpretation:

  • If the inhibitor is reversible, the rates from the "No Pre-incubation" and "Pre-incubation" series will be identical.

  • If inhibition increases with longer pre-incubation times, this is strong evidence of time-dependent, and likely irreversible, inhibition.[4]

Protocol 3.2: Determination of Irreversible Kinetic Parameters (k_inact and K_I)

Objective: To quantify the key parameters of irreversible inhibition: KI (the initial binding affinity) and kinact (the maximal rate of inactivation).

Scientific Rationale: The interaction is modeled by a two-step mechanism: a rapid, reversible binding of the inhibitor (I) to the enzyme (E) to form an initial complex (EI), followed by a slower, irreversible chemical step that forms the inactivated covalent complex (E-I).

Caption: Kinetic scheme for irreversible enzyme inhibition.

This analysis is typically performed under pseudo-first-order conditions where the inhibitor concentration is much greater than the enzyme concentration ([I] >> [E]).[10]

Methodology:

• Setup: Prepare a series of reactions, each with a fixed concentration of the enzyme and varying concentrations of 2-Amino-4-methylpent-4-enoic acid.

• Incubation and Sampling: At various time points (e.g., every 2-5 minutes), withdraw an aliquot from each reaction mixture and add it to an assay solution containing a high concentration of the substrate. The substrate is added to quickly measure the remaining active enzyme.

• Measure Activity: Determine the initial velocity for each aliquot.

• Data Analysis:

  • For each inhibitor concentration, plot the natural log of the percentage of remaining enzyme activity versus time. This should yield a straight line, the negative slope of which is the observed rate of inactivation (kobs).

  • Create a secondary plot of kobs versus the inhibitor concentration ([I]).

  • Fit this secondary plot to the Michaelis-Menten equation for inactivation: kobs = (kinact * [I]) / (KI + [I])

  • From this hyperbolic fit, you can determine the values for kinact (the Vmax of the plot) and KI (the concentration of inhibitor that gives half-maximal inactivation rate).[11]

[Inhibitor] (µM)	Time (min)	% Activity Remaining	ln(% Activity)	k_obs (min⁻¹)
10	0	100	4.61	(Calculated from slope)
5	80	4.38
10	65	4.17
20	42	3.74
50	0	100	4.61	(Calculated from slope)
5	55	4.01
10	30	3.40
20	9	2.20

Section 4: Biophysical and Structural Validation

Kinetic data strongly suggests a covalent interaction, but direct physical evidence is required for confirmation.

Protocol 4.1: Verification of Covalent Adduct by Mass Spectrometry

Objective: To confirm that 2-Amino-4-methylpent-4-enoic acid forms a covalent bond with the target enzyme and to potentially identify the modified residue.

Scientific Rationale: Covalent modification of an enzyme will result in a predictable mass increase corresponding to the molecular weight of the inhibitor (129.16 Da). High-resolution mass spectrometry can detect this mass shift in the intact protein.[12] Further analysis via peptide mapping (LC-MS/MS) can pinpoint the exact amino acid that has been modified.

Methodology:

• Incubate: Mix the enzyme with an excess of 2-Amino-4-methylpent-4-enoic acid and incubate for a sufficient time to ensure complete inactivation (as determined from kinetic studies). Include a control sample of the enzyme incubated without the inhibitor.

• Purification: Remove excess, unbound inhibitor using a desalting column or dialysis.

• Intact Protein Analysis: Analyze both the control and inhibited samples using Electrospray Ionization Mass Spectrometry (ESI-MS). Look for a mass shift in the inhibited sample equal to the mass of the inhibitor.[13]

• Peptide Mapping (LC-MS/MS):

  • Digest both protein samples with a specific protease (e.g., trypsin).

  • Analyze the resulting peptide mixtures by LC-MS/MS.

  • Compare the peptide maps. The modified peptide will have a different retention time and a mass increase of 129.16 Da.

  • The MS/MS fragmentation pattern of the modified peptide can be used to identify the specific residue that was modified.

Protocol 4.2: High-Level Workflow for Structural Analysis via X-ray Crystallography

Objective: To obtain a high-resolution, three-dimensional structure of the enzyme-inhibitor complex.

Scientific Rationale: A crystal structure provides definitive proof of the binding location, the specific residue interactions, and any conformational changes the enzyme undergoes upon binding and inactivation.[5][14] This structural information is invaluable for structure-based drug design.[5]

Methodology:

• Crystallization: Obtain high-quality crystals of the native enzyme.

• Complex Formation:

  • Soaking: Transfer native enzyme crystals into a solution containing 2-Amino-4-methylpent-4-enoic acid.

  • Co-crystallization: Mix the enzyme and inhibitor prior to setting up crystallization trials.

• Data Collection: Expose the crystal to a high-intensity X-ray beam (typically at a synchrotron) and collect diffraction data.

• Structure Solution and Refinement: Process the diffraction data and use computational methods to solve and refine the atomic model of the enzyme-inhibitor complex.

• Analysis: Analyze the resulting electron density maps to confirm the presence and location of the covalently bound inhibitor and its interactions with the enzyme's active site.

Section 5: In Silico Analysis and Computational Modeling

Computational methods can predict and rationalize the experimental findings, providing a deeper understanding of the interaction at an atomic level.[15]

Protocol 5.1: Molecular Docking to Predict Binding Pose

Objective: To generate a computational model of how 2-Amino-4-methylpent-4-enoic acid binds to the enzyme's active site before the covalent reaction.

Scientific Rationale: Molecular docking algorithms sample a multitude of orientations and conformations of a ligand within a protein's binding site, scoring them based on factors like electrostatic and van der Waals interactions.[16][17] This can help identify the most likely non-covalent binding pose that precedes inactivation and highlight key interacting residues.[18]

Methodology:

• Prepare Structures: Obtain a high-quality 3D structure of the target enzyme (from crystallography or homology modeling) and generate a 3D conformer of the inhibitor.

• Define Binding Site: Identify the active site of the enzyme based on existing knowledge or by using pocket-finding algorithms.

• Run Docking Simulation: Use software like AutoDock Vina or Schrödinger's Glide to dock the inhibitor into the defined active site.[18][19]

• Analyze Results: Examine the top-scoring poses. A plausible pose should place the reactive vinyl group in close proximity to a known or suspected nucleophilic residue (e.g., Cys, Ser, Lys) in a catalytically relevant orientation.

Caption: A simplified workflow for molecular docking studies.

Conclusion

2-Amino-4-methylpent-4-enoic acid is a powerful tool for the mechanistic study of enzymes. By following an integrated workflow of kinetics, biophysics, structural biology, and computational modeling, researchers can achieve a comprehensive understanding of the enzyme-ligand interaction. The protocols and rationales provided in this guide offer a robust framework for characterizing this molecule's behavior, yielding insights that are critical for fundamental enzymology and the strategic development of novel therapeutics.

References

• Beilstein-Institut. (2004). determination of enzyme activities by mass spectrometry – benefits and limitations. Retrieved from [Link]

• Newton, R. P., & Johnson, R. S. (1996). Kinetic monitoring of enzymatic reactions in real time by quantitative high-performance liquid chromatography-mass spectrometry. PubMed. Retrieved from [Link]

• Wu, Z., & Hindsgaul, O. (2001). Analysis of Enzyme Kinetics Using Electrospray Ionization Mass Spectrometry and Multiple Reaction Monitoring: Fucosyltransferase V. Biochemistry - ACS Publications. Retrieved from [Link]

• Griffin, J. H., & Gierasch, L. M. (2011). Structural Characterization of Inhibitors with Selectivity against Members of a Homologous Enzyme Family. PMC. Retrieved from [Link]

• Gromiha, M. M., & Selvaraj, S. (2012). Full article: Structural Features of the Interfaces in Enzyme-Inhibitor Complexes. Taylor & Francis Online. Retrieved from [Link]

• Kovács, B., & Szilágyi, A. (2022). Kinetic Profiling of Homogeneous and Heterogeneous Biocatalysts in Continuous Flow by Online Mass Spectrometry. ACS Publications. Retrieved from [Link]

• Wikipedia. (n.d.). Enzyme kinetics. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-4-methylpent-4-enoic acid. PubChem. Retrieved from [Link]

• Copeland, R. A. (2024). A practical guide for the assay-dependent characterisation of irreversible inhibitors. PMC. Retrieved from [Link]

• Fiveable. (2025). Enzyme kinetics and inhibition studies | Biological Chemistry II Class Notes. Retrieved from [Link]

• Johnson, M. E. (2024). Structural Insights into Enzyme-Substrate Interactions: Implications for Drug Design. Retrieved from [Link]

• Wikipedia. (n.d.). Enzyme inhibitor. Retrieved from [Link]

• Wulsdorf, T., & Sippl, W. (2024). Rapid Determination of Kinetic Constants for Slow-Binding Inhibitors and Inactivators of Human Histone Deacetylase 8. PMC. Retrieved from [Link]

• Longdom Publishing. (2022). Identifying Enzyme Activities by Different Kinetic Assays. Retrieved from [Link]

• Taylor & Francis. (n.d.). Enzyme substrate – Knowledge and References. Retrieved from [Link]

• Agarwal, P. K. (2017). In Silico Studies of Small Molecule Interactions with Enzymes Reveal Aspects of Catalytic Function. MDPI. Retrieved from [Link]

• Benet, D. (2024). Structural Determinants in Biosynthesis Enzyme Inhibitors for Optimized Metabolic Pathway Regulation. Longdom Publishing. Retrieved from [Link]

• Laskowski, M. Jr. (2000). What can the structures of enzyme-inhibitor complexes tell us about the structures of enzyme substrate complexes?. PubMed. Retrieved from [Link]

• Enzymlogic. (n.d.). Inactivation Kinetics, Irreversible Drug Discovery. Retrieved from [Link]

• NPTEL-NOC IITM. (2023). "Lec 31: Enzyme-Substrate Interactions(Part-I Chromatographic Methods)". YouTube. Retrieved from [Link]

• Progress in Chemical and Biochemical Research. (n.d.). Articles List. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis of (2S,3S)-2-amino-3-methylpent-4-ynoic acid, a precursor amino acid for the preparation of tritium. Retrieved from [Link]

• PubChemLite. (n.d.). 2-amino-4-methylpent-4-enoic acid (C6H11NO2). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (2R)-2-Methylpent-4-enoic acid. PubChem. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Wikipedia. (n.d.). (2R)-2-Methylpent-4-enoic acid. Retrieved from [Link]

• Frontiers. (2023). Computational exploration of molecular flexibility and interaction of meropenem analogs with the active site of oxacillinase-23 in Acinetobacter baumannii. Retrieved from [Link]

• Dove Medical Press. (2019). Computational evaluation of natural compounds as potential inhibitors. Retrieved from [Link]

• Journal of Medicinal and Pharmaceutical Chemistry Research. (2025). Molecular docking analysis of Moringa oleifera bioactive compounds on key bone healing receptors and proteins. Retrieved from [Link]

• Biomedical and Pharmacology Journal. (2025). Computational Investigation of Pinocembrin as a Multi-Target Ligand: A Molecular Docking Study. Retrieved from [Link]

Sources

• 1. Molecular Mechanism Studies of Enzyme Inhibition [creative-enzymes.com]
• 2. fiveable.me [fiveable.me]
• 3. longdom.org [longdom.org]
• 4. Enzyme inhibitor - Wikipedia [en.wikipedia.org]
• 5. omicsonline.org [omicsonline.org]
• 6. 2-Amino-4-methylpent-4-enoic acid | C6H11NO2 | CID 228813 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Page loading... [wap.guidechem.com]
• 8. longdom.org [longdom.org]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. A practical guide for the assay-dependent characterisation of irreversible inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inactivation Kinetics, Irreversible Drug Discovery | Enzymlogic [enzymlogic.com]
• 12. beilstein-institut.de [beilstein-institut.de]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Structural Characterization of Inhibitors with Selectivity against Members of a Homologous Enzyme Family - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In Silico Studies of Small Molecule Interactions with Enzymes Reveal Aspects of Catalytic Function | MDPI [mdpi.com]
• 16. Frontiers | Computational exploration of molecular flexibility and interaction of meropenem analogs with the active site of oxacillinase-23 in Acinetobacter baumannii [frontiersin.org]
• 17. dovepress.com [dovepress.com]
• 18. biomedpharmajournal.org [biomedpharmajournal.org]
• 19. jmpcr.samipubco.com [jmpcr.samipubco.com]

Application Notes and Protocols for 2-Amino-4-methylpent-4-enoic Acid in Agricultural Biotechnology

Introduction: Exploring the Potential of a Novel Non-Proteinogenic Amino Acid in Agriculture

2-Amino-4-methylpent-4-enoic acid is a non-proteinogenic α-amino acid, a class of molecules with significant potential in biotechnology and drug development.[1][2][3][4] While direct, in-depth research into its specific applications in agricultural biotechnology is emerging, its structural similarity to other bioactive amino acid analogs suggests a high potential for modulating plant growth and development.[] This document provides a comprehensive guide for researchers and scientists to explore the agricultural applications of 2-Amino-4-methylpent-4-enoic acid, focusing on its hypothesized mechanism of action and providing detailed protocols for its evaluation as a plant growth regulator or a novel herbicidal agent.

Our understanding of how non-proteinogenic amino acids interact with plant metabolism provides a strong foundation for this investigation. Many such compounds act as potent and specific inhibitors of key enzymes, disrupting essential metabolic pathways.[6][7] For instance, the well-studied amino acid derivative glyphosate inhibits the 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase, a critical enzyme in the biosynthesis of aromatic amino acids.[6][7] Similarly, allylglycine, a structural analog, is a known inhibitor of glutamate decarboxylase (GAD), which is crucial for GABA biosynthesis.[8][9][10][11] Another relevant example is 4-formylaminooxy-l-vinylglycine, a natural product from rhizosphere bacteria that acts as a germination-arrest factor for certain grassy weeds.[12]

This guide is built on the hypothesis that 2-Amino-4-methylpent-4-enoic acid functions as a targeted inhibitor of a key plant enzyme, likely one involved in amino acid biosynthesis or a related metabolic pathway. The following sections will delve into this hypothesized mechanism, provide detailed protocols for its investigation, and offer insights into the interpretation of potential results.

Hypothesized Mechanism of Action: An Antagonist in Amino Acid Metabolism

Based on the structure of 2-Amino-4-methylpent-4-enoic acid and the known mechanisms of similar non-proteinogenic amino acids, we propose that its primary mode of action in plants is the inhibition of an enzyme involved in a critical metabolic pathway, most likely amino acid biosynthesis. The unsaturated bond in its structure could play a key role in its binding to the active site of a target enzyme, potentially leading to irreversible inhibition.

Several key plant metabolic pathways could be the target:

• Branched-Chain Amino Acid (BCAA) Biosynthesis: The structure of 2-Amino-4-methylpent-4-enoic acid bears some resemblance to leucine. This suggests it could act as an antagonist for enzymes in the BCAA pathway, such as acetolactate synthase (ALS) or ketol-acid reductoisomerase. Herbicides that inhibit these enzymes are known to be highly effective.[6]

• Other Amino Acid Biosynthesis Pathways: The compound could also interfere with other amino acid biosynthetic pathways, depending on the specificity of the target enzyme.

• GABA Shunt: Drawing parallels with allylglycine, 2-Amino-4-methylpent-4-enoic acid might inhibit glutamate decarboxylase (GAD), leading to a reduction in GABA levels.[8][9][10][11] While the role of GABA in plants is complex, it is involved in stress responses and growth regulation.

The following diagram illustrates the potential points of intervention of 2-Amino-4-methylpent-4-enoic acid in plant amino acid metabolism.

Caption: Hypothesized mechanism of 2-Amino-4-methylpent-4-enoic acid as an enzyme inhibitor in a plant amino acid biosynthetic pathway.

Application Protocols

The following protocols are designed to systematically evaluate the potential of 2-Amino-4-methylpent-4-enoic acid in agricultural biotechnology.

Protocol 1: Evaluation of Phytotoxicity and Herbicidal Activity

Objective: To determine the phytotoxic effects of 2-Amino-4-methylpent-4-enoic acid on a model plant species (Arabidopsis thaliana) and a representative crop (e.g., soybean, Glycine max) and weed species.

Materials:

• 2-Amino-4-methylpent-4-enoic acid (purity ≥95%)

• Seeds of Arabidopsis thaliana (Col-0), soybean (Glycine max), and a common weed species (e.g., Amaranthus retroflexus)

• Murashige and Skoog (MS) medium including vitamins

• Agar

• Petri dishes (90 mm)

• Sterile water

• Growth chamber with controlled light and temperature

• Spectrophotometer

• Acetone (80%)

Procedure:

• Preparation of Stock Solution: Prepare a 100 mM stock solution of 2-Amino-4-methylpent-4-enoic acid in sterile water. The compound is reported to be soluble in water.[] Filter-sterilize the solution using a 0.22 µm filter.

• In Vitro Seed Germination and Seedling Growth Assay: a. Prepare MS agar plates containing different concentrations of 2-Amino-4-methylpent-4-enoic acid (e.g., 0, 10, 50, 100, 250, 500 µM). b. Surface-sterilize seeds of A. thaliana, soybean, and the weed species. c. Aseptically place the seeds on the prepared MS plates. d. Seal the plates and place them in a growth chamber under a 16-h light/8-h dark photoperiod at 22°C. e. After 7-10 days, measure the germination rate, primary root length, and fresh weight of the seedlings.

• Foliar Application on Soil-Grown Plants: a. Grow the test plants in pots containing a suitable soil mix in a greenhouse or growth chamber. b. At the 2-3 leaf stage, apply different concentrations of 2-Amino-4-methylpent-4-enoic acid (e.g., 0, 0.1, 0.5, 1, 5 mM) as a foliar spray. Include a surfactant to ensure even coverage. c. Observe the plants daily for signs of phytotoxicity (e.g., chlorosis, necrosis, stunting) for 14 days. d. At the end of the experiment, measure plant height, fresh weight, and dry weight.

• Chlorophyll Content Analysis: a. For both in vitro and soil-grown plants, extract chlorophyll from a known weight of leaf tissue using 80% acetone. b. Measure the absorbance of the extract at 645 nm and 663 nm using a spectrophotometer. c. Calculate the total chlorophyll content.

Data Analysis and Expected Results:

Summarize the quantitative data in tables for easy comparison. A dose-dependent inhibition of germination, root growth, and overall biomass would indicate phytotoxic activity.

Concentration (µM)	A. thaliana Root Length (mm)	Soybean Root Length (mm)	Weed Species Root Length (mm)
0	25.4 ± 2.1	35.1 ± 3.5	28.7 ± 2.9
10	22.1 ± 1.9	31.5 ± 3.1	24.3 ± 2.5
50	15.8 ± 1.5	22.7 ± 2.3	17.9 ± 1.8
100	8.2 ± 0.9	12.4 ± 1.3	9.5 ± 1.1
250	2.1 ± 0.3	4.6 ± 0.5	3.2 ± 0.4
500	0.5 ± 0.1	1.2 ± 0.2	0.8 ± 0.1

Caption: Hypothetical data showing the dose-dependent inhibitory effect of 2-Amino-4-methylpent-4-enoic acid on root growth.

Protocol 2: In Vitro Enzyme Inhibition Assay

Objective: To investigate the inhibitory effect of 2-Amino-4-methylpent-4-enoic acid on a key plant enzyme, for example, Acetolactate Synthase (ALS).

Materials:

• 2-Amino-4-methylpent-4-enoic acid

• Crude enzyme extract from young plant tissues (e.g., pea seedlings)

• Substrate for the target enzyme (e.g., pyruvate for ALS)

• Cofactors (e.g., thiamine pyrophosphate, FAD, MgCl₂)

• Reaction buffer

• Reagents for product detection (e.g., creatine and α-naphthol for acetolactate detection)

• Spectrophotometer

Procedure:

• Enzyme Extraction: Homogenize young plant tissue in an extraction buffer and centrifuge to obtain a crude enzyme extract.

• Enzyme Assay: a. Set up reaction mixtures containing the reaction buffer, cofactors, and varying concentrations of 2-Amino-4-methylpent-4-enoic acid. b. Pre-incubate the enzyme extract with the inhibitor for a specific time. c. Initiate the reaction by adding the substrate. d. Stop the reaction after a defined period. e. Quantify the product formed using a colorimetric method and a spectrophotometer.

• Determination of IC50: Plot the enzyme activity against the logarithm of the inhibitor concentration to determine the half-maximal inhibitory concentration (IC50).

Experimental Workflow Diagram:

Caption: Workflow for determining the in vitro inhibitory effect of 2-Amino-4-methylpent-4-enoic acid on a target plant enzyme.

Protocol 3: Germination Arrest Assay

Objective: To assess the potential of 2-Amino-4-methylpent-4-enoic acid as a germination-arresting agent, similar to other natural vinylglycine derivatives.[12]

Materials:

• 2-Amino-4-methylpent-4-enoic acid

• Seeds of a target weed species (e.g., annual bluegrass, Poa annua)

• Filter paper

• Petri dishes

• Growth chamber

Procedure:

• Seed Treatment: Prepare solutions of 2-Amino-4-methylpent-4-enoic acid at various concentrations (e.g., 0, 50, 100, 200, 400 µM).

• Bioassay: a. Place a sterile filter paper in each Petri dish. b. Add a fixed volume of the respective treatment solution to each dish to saturate the filter paper. c. Place a known number of seeds (e.g., 50) on the filter paper. d. Seal the dishes and incubate in a growth chamber under conditions suitable for the germination of the target weed.

• Observation: a. Monitor the seeds daily for germination (radicle emergence). b. After a set period (e.g., 14 days), count the number of germinated seeds. c. For seeds that have not germinated, transfer them to a fresh plate with water to check for viability (to distinguish between germination arrest and seed death).

Data Interpretation:

A significant reduction in the germination rate in the presence of the compound, with the seeds remaining viable, would indicate a germination-arresting effect. This could be a highly desirable trait for a selective herbicide.

Conclusion and Future Directions

The application notes and protocols outlined above provide a robust framework for the initial investigation of 2-Amino-4-methylpent-4-enoic acid as a potential tool in agricultural biotechnology. The hypothesized mechanism of action as an enzyme inhibitor in amino acid metabolism offers a clear direction for research. Positive results from these studies would warrant further investigation, including:

• Mechanism of Action Studies: Identification of the specific target enzyme(s) through proteomics or genetic approaches.

• Structure-Activity Relationship (SAR) Studies: Synthesis and testing of analogs to optimize activity and selectivity.

• Crop Safety and Selectivity: Extensive testing on a wider range of crop and weed species to determine the selectivity window.

• Formulation and Field Trials: Development of stable formulations and evaluation of efficacy under field conditions.

The exploration of novel non-proteinogenic amino acids like 2-Amino-4-methylpent-4-enoic acid holds significant promise for the development of new and effective solutions for weed management and crop improvement.

References

• Benchchem. Allylglycine as a Research Tool: An In-depth Technical Guide.
• MedChemExpress. L-Allylglycine (L-2-Allylglycine) | GABA Receptor Antagonist.
• Grokipedia. Allylglycine.
• MedchemExpress.com. L-2-Allylglycine hydrochloride.
• Wikipedia. Propargylglycine.
• Wikipedia. Allylglycine.
• PubMed.
• BOC Sciences. CAS 96886-55-4 (S)-2-Amino-2-methylpent-4-enoic acid.
• Chem-Impex. L-Propargylglycine.
• Guidechem. 2-amino-4-methyl-pent-4-enoic acid 3566-52-7 wiki.
• AChemBlock. 2-Amino-4-methyl-4-pentenoic acid 95% | CAS: 28024-78-4.
• MedChemExpress.
• MilliporeSigma. L -C-Propargylglycine = 99.0 TLC 23235-01-0.
• PubChemLite. 2-amino-4-methylpent-4-enoic acid (C6H11NO2).
• Sigma-Aldrich. (S)-2-Amino-4-methylpent-4-enoic acid.
• PubChem - NIH. 2-Amino-4-methylpent-4-enoic acid | C6H11NO2 | CID 228813.
• UMN Extension. Amino acid synthesis inhibitor herbicides.
• Badani, H., et al. (2023). EFFECTS OF THE HERBICIDE GLYPHOSATE [N-(PHOSPHONOMETHYL) GLYCINE] ON BIODIVERSITY AND ORGANISMS IN THE SOIL – A REVIEW. European Journal of Environmental Sciences, 13(1), 5–14.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Amino-4-methyl-4-pentenoic acid 95% | CAS: 28024-78-4 | AChemBlock [achemblock.com]
• 3. PubChemLite - 2-amino-4-methylpent-4-enoic acid (C6H11NO2) [pubchemlite.lcsb.uni.lu]
• 4. 2-Amino-4-methylpent-4-enoic acid | C6H11NO2 | CID 228813 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 7. karolinum.cz [karolinum.cz]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. grokipedia.com [grokipedia.com]
• 11. Allylglycine - Wikipedia [en.wikipedia.org]
• 12. 4-Formylaminooxyvinylglycine, an herbicidal germination-arrest factor from Pseudomonas rhizosphere bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: A Guide to Preventing Racemization of 2-Amino-4-methylpent-4-enoic Acid

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) to help you maintain the stereochemical integrity of 2-Amino-4-methylpent-4-enoic acid throughout your experimental workflows. As a vinylglycine derivative, this valuable chiral building block is susceptible to racemization under certain conditions, which can significantly impact its biological activity and the properties of the final product.[1] This guide is designed to provide you with the expertise and practical solutions to mitigate this risk.

Understanding the Challenge: The Racemization of 2-Amino-4-methylpent-4-enoic Acid

Racemization is the conversion of an enantiomerically pure compound into a mixture of equal parts of both enantiomers, rendering it optically inactive. For a chiral amino acid like 2-Amino-4-methylpent-4-enoic acid, this loss of a specific three-dimensional arrangement can have profound consequences, potentially leading to a loss of desired biological activity or the introduction of unintended off-target effects.[1]

The primary mechanism of racemization for α-amino acids involves the deprotonation of the α-carbon, leading to the formation of a planar enolate intermediate. Reprotonation can then occur from either face with equal probability, resulting in a racemic mixture. Several factors can facilitate this process, including the presence of bases, elevated temperatures, and the nature of solvents and reagents used in a reaction.

The vinyl group in 2-Amino-4-methylpent-4-enoic acid can influence the acidity of the α-proton, potentially making it more susceptible to abstraction under certain conditions. Therefore, careful control of experimental parameters is paramount to preserving its enantiomeric purity.

Troubleshooting Guide: Addressing Racemization in Your Experiments

This section provides answers to specific problems you may encounter during the handling and use of 2-Amino-4-methylpent-4-enoic acid.

Question: I am observing significant racemization of 2-Amino-4-methylpent-4-enoic acid during my peptide coupling reaction. What are the likely causes and how can I fix it?

Answer: Racemization during peptide coupling is a common challenge, especially with structurally unique amino acids. The primary culprits are often related to the activation step and the reaction conditions.

• Inappropriate Base Selection: Strong, non-sterically hindered bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can readily abstract the α-proton, leading to rapid racemization.[2][3]

  • Solution: Switch to a weaker, more sterically hindered base. N-methylmorpholine (NMM) is a good alternative to DIPEA.[2] For particularly sensitive couplings, 2,4,6-collidine (TMP) has been shown to be highly effective in minimizing racemization.[2]

• Choice of Coupling Reagent: Carbodiimide-based reagents like dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC), when used alone, are known to promote racemization through the formation of a highly reactive and unstable O-acylisourea intermediate which can rearrange to a racemization-prone oxazolone.[1][2]

  • Solution: Always use carbodiimide coupling reagents in conjunction with racemization-suppressing additives.[1] 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) are excellent choices.[1][2][4] These additives react with the activated amino acid to form an active ester that is less susceptible to racemization.[1] For highly sensitive couplings, consider using a phosphonium or aminium/uronium reagent known for lower racemization potential, such as DEPBT.[4]

• Elevated Temperature: Higher reaction temperatures accelerate the rate of racemization.

  • Solution: Perform the coupling reaction at a lower temperature, for instance, by starting the reaction at 0°C and allowing it to slowly warm to room temperature.

• Prolonged Activation Time: Allowing the amino acid to be in its activated state for an extended period before the addition of the amine component increases the opportunity for racemization.

  • Solution: Minimize the pre-activation time. Add the coupling reagent to the mixture of the amino acid and additive immediately before introducing the amine component.[2]

Question: I suspect my stock solution of 2-Amino-4-methylpent-4-enoic acid has racemized over time. How can I assess its enantiomeric purity and what are the best practices for storage?

Answer: Proper storage is critical for maintaining the enantiomeric integrity of chiral compounds.

• Assessing Enantiomeric Purity: The most reliable method for determining the enantiomeric purity of your amino acid is through chiral High-Performance Liquid Chromatography (HPLC) .[5][6][7][8]

  • Method: You can either analyze the underivatized amino acid on a suitable chiral stationary phase (CSP), such as a macrocyclic glycopeptide-based column, or derivatize it with a chiral derivatizing agent (e.g., o-phthalaldehyde/N-acetyl-L-cysteine) to form diastereomers that can be separated on a standard achiral reversed-phase column.[5][9]

• Best Practices for Storage:

  • Solid Form: For long-term storage, it is highly recommended to store 2-Amino-4-methylpent-4-enoic acid as a solid in a tightly sealed container at -20°C or below, protected from light and moisture.[10][11][12][13] Before opening, allow the container to warm to room temperature to prevent condensation.[13]

  • In Solution: If you need to store the amino acid in solution, use a sterile, neutral pH buffer and store it in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[13] Be aware that solutions are generally less stable than the solid form.[11][13][14] Basic pH conditions should be avoided during storage as they can promote racemization.[15][16]

Frequently Asked Questions (FAQs)

Q1: At what pH is 2-Amino-4-methylpent-4-enoic acid most stable against racemization?

A1: Generally, amino acids are most stable against racemization in neutral to slightly acidic conditions (pH 4-6). Basic conditions (pH > 8) significantly increase the rate of racemization by facilitating the deprotonation of the α-carbon.[15][16] Therefore, it is crucial to avoid exposing your compound to strongly basic solutions for extended periods.

Q2: Are there any specific solvents that should be avoided when working with 2-Amino-4-methylpent-4-enoic acid?

A2: While the choice of solvent is often dictated by the reaction, highly polar, aprotic solvents in the presence of a base can facilitate racemization. It is more about the combination of solvent and other reaction conditions (base, temperature) rather than the solvent alone. For peptide coupling, DMF and NMP are common choices. The key is to optimize the other parameters to minimize racemization.

Q3: Can the vinyl group in 2-Amino-4-methylpent-4-enoic acid participate in side reactions that could affect its stereocenter?

A3: The vinyl group is a reactive functional group and can potentially undergo addition reactions. While these reactions may not directly involve the chiral center, the reaction conditions (e.g., use of strong acids or bases, high temperatures) could independently promote racemization. It is essential to choose reaction conditions that are compatible with both the vinyl group and the chiral center's stability.

Experimental Protocols

Protocol 1: Racemization-Resistant Peptide Coupling

This protocol is designed to minimize racemization during the coupling of N-protected 2-Amino-4-methylpent-4-enoic acid in solid-phase peptide synthesis (SPPS).

Materials:

• N-Fmoc-2-Amino-4-methylpent-4-enoic acid

• Resin-bound peptide with a free N-terminal amine

• Diisopropylcarbodiimide (DIC)

• Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma)

• N-methylmorpholine (NMM) or 2,4,6-Collidine (TMP)

• N,N-Dimethylformamide (DMF)

Procedure:

• Swell the resin in DMF for 30 minutes.

• Deprotect the N-terminal Fmoc group of the resin-bound peptide using standard conditions (e.g., 20% piperidine in DMF).

• Wash the resin thoroughly with DMF to remove all traces of piperidine.

• In a separate reaction vessel, dissolve N-Fmoc-2-Amino-4-methylpent-4-enoic acid (3 equivalents) and Oxyma (3 equivalents) in a minimal amount of DMF.

• Add NMM (4 equivalents) or TMP (4 equivalents) to the solution from step 4.

• Add DIC (3 equivalents) to the mixture from step 5.

• Immediately add the entire activation mixture to the deprotected resin.

• Agitate the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress using a suitable test (e.g., Kaiser test).

• Once the reaction is complete, wash the resin thoroughly with DMF.

Protocol 2: Chiral HPLC Analysis for Enantiomeric Purity

This protocol provides a general guideline for determining the enantiomeric purity of 2-Amino-4-methylpent-4-enoic acid.

Materials:

• 2-Amino-4-methylpent-4-enoic acid sample

• Chiral HPLC column (e.g., macrocyclic glycopeptide-based CSP)

• HPLC-grade solvents (e.g., methanol, acetonitrile, water)

• Acid or buffer for mobile phase modification (e.g., formic acid, ammonium acetate)

Procedure:

• Prepare a stock solution of your 2-Amino-4-methylpent-4-enoic acid sample in a suitable solvent (e.g., water or a water/methanol mixture).

• Equilibrate the chiral HPLC column with the chosen mobile phase until a stable baseline is achieved. A typical starting mobile phase could be a mixture of methanol and aqueous buffer.

• Inject a small volume of your sample solution onto the column.

• Run the analysis and monitor the chromatogram for the separation of the two enantiomers.

• Integrate the peak areas of the two enantiomers to calculate the enantiomeric excess (% ee).

Note: The specific mobile phase composition and column will need to be optimized for your particular instrument and sample.

Visualizing the Factors of Racemization

Caption: Factors promoting racemization and corresponding preventative measures.

Summary of Recommended Reagents for Peptide Coupling

Coupling Reagent	Additive	Recommended Base	Racemization Potential
DIC/DCC	Oxyma or HOBt	NMM or TMP	Low
HATU/HBTU	(Often incorporated)	NMM or TMP	Low to Moderate
PyBOP	None	NMM or TMP	Low to Moderate
DEPBT	None	NMM or TMP	Very Low

Bold indicates the most favorable option for minimizing racemization.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Kos, N. K., & Kaufman, D. S. (2011). Effects of basic pH on amino acid racemization and leaching in freshwater mollusk shell.
• Kos, N. K., & Kaufman, D. S. (2011). Effect of basic pH on amino acid racemization and leaching in freshwater mollusk shell. Geochimica et Cosmochimica Acta, 75(14), 4027-4038.
• Liu, X., Li, Y., & Li, Y. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group.
• Lee, Y. S., & Lee, Y. S. (2008). Effect of reaction pH on enolization and racemization reactions of glucose and fructose on heating with amino acid enantiomers and formation of melanoidins as result of the Maillard reaction. Food Chemistry, 108(2), 582-592.
• Bada, J. L. (1972). Kinetics of racemization of amino acids as a function of pH. Journal of the American Chemical Society, 94(4), 1371-1373.
• Berkowitz, D. B., & Smith, M. K. (1996). A Convenient Synthesis of L-α-Vinylglycine from L-Homoserine Lactone. The Journal of Organic Chemistry, 61(19), 6825-6830.

• Vertex. (2022). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. [Link]

• Pangoo.biz. (2025, June 24). Shelf Life and Storage Requirements for Amino Acids: A Guide. [Link]

• Bodanszky, M., & Bodanszky, A. (1994). The Practice of Peptide Synthesis. Springer-Verlag.

• Quora. (2012, January 19). How long can one store amino acids at room temperature?. [Link]

• Taylor & Francis Online. (2016, February 17). The Impact of Processing on Amino Acid Racemization and Protein Quality in Processed Animal Proteins of Poultry Origin. [Link]

• Morogova, T. V., et al. (2020). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. Biochemistry (Moscow) Supplement Series B: Biomedical Chemistry, 14(3), 285-293.
• van der Ploeg, L., et al. (2021). Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots.

• Springer. (2021, June 25). Chiral covalent organic framework-monolith as stationary phase for high-performance liquid chromatographic enantioseparation of amino acids. [Link]

• Sumitomo Chemical. (n.d.). Chiral Columns for enantiomer separation by HPLC. [Link]

• LCGC International. (2002, November 1). A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. bachem.com [bachem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 7. scas.co.jp [scas.co.jp]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pangoo.biz [pangoo.biz]
• 11. quora.com [quora.com]
• 12. bachem.com [bachem.com]
• 13. Handling and Storage Guidelines for Peptides and Proteins [sigmaaldrich.com]
• 14. Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots - PMC [pmc.ncbi.nlm.nih.gov]
• 15. experts.nau.edu [experts.nau.edu]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: NMR Spectroscopy of 2-Amino-4-methylpent-4-enoic Acid (Methallylglycine)

Executive Summary

This guide provides a technical analysis of the NMR spectroscopy of 2-Amino-4-methylpent-4-enoic acid (commonly known as Methallylglycine or 4,5-Dehydroleucine ). As a non-proteinogenic amino acid featuring a terminal alkene and a

-methyl group, this molecule presents unique analytical challenges compared to its saturated analog, Leucine.

While High-Performance Liquid Chromatography (HPLC) with UV detection is the standard for amino acid analysis, it is suboptimal for methallylglycine due to the molecule's lack of a strong chromophore. This guide establishes Quantitative NMR (qNMR) as the superior alternative for purity assessment and structural verification, offering a self-validating protocol that outperforms traditional chromatographic methods in specificity and speed.

Structural Context & Comparison

To interpret the NMR spectrum accurately, one must understand the structural deviations of methallylglycine from its metabolic analogs.

Feature	Methallylglycine (Target)	Leucine (Saturated Analog)	Allylglycine (Unmethylated Analog)
Structure	-Methyl, Terminal Alkene	Saturated Isobutyl Sidechain	Terminal Alkene, No Methyl
Formula
Key NMR Feature	Singlet Methyl ( 1.7)	Doublet Methyls ( 0.9)	Multiplet Vinyl ( 5.8)
Chromophore	Weak (<210 nm)	None	Weak (<210 nm)

Why NMR? The "Invisible" Chromophore Problem

Standard HPLC-UV methods rely on absorbance at 210–220 nm for aliphatic amino acids, leading to poor signal-to-noise ratios and baseline drift. Derivatization (e.g., OPA/FMOC) is required for sensitivity but introduces kinetic variability. 1H NMR provides direct, molar-response quantification without derivatization.

Experimental Protocol

This protocol ensures reproducibility and minimizes solvent-solute interaction effects that can obscure the diagnostic olefinic signals.

A. Sample Preparation[1][2][3][4]

• Mass: Weigh 5.0 – 10.0 mg of the analyte into a clean vial.

• Solvent Selection:

  • D₂O (Deuterium Oxide): Recommended for routine purity. Provides a clean baseline in the aliphatic region. The

    -amino and carboxylic acid protons will exchange and become invisible, simplifying the spectrum.

  • DMSO-d₆: Recommended for full characterization. Allows observation of the amide/amine protons and prevents exchange of the carboxylic acid proton (if dry).

• Internal Standard (for qNMR): Add a precise amount of Maleic Acid (

  6.3 ppm, singlet) or TSP (0.0 ppm). Ensure the standard does not overlap with the alkene region (4.6–5.0 ppm).

B. Instrument Parameters (400 MHz+)

• Pulse Sequence: zg30 (30° pulse) or zg (90° pulse with long relaxation).

• Relaxation Delay (D1): Set to ≥ 10 seconds (5 × T1) for quantitative integration.

• Scans (NS): 16–64 (Sufficient for >10 mg/mL).

• Temperature: 298 K (25 °C).

Spectral Analysis: The Diagnostic Signature

The 1H NMR spectrum of methallylglycine is distinct. Unlike Leucine, which is dominated by high-field methyl doublets, methallylglycine displays a "dumbbell" distribution with signals in the olefinic and allylic regions.

Table 1: Chemical Shift Assignments (in D₂O)

Position	Group	Type	Shift ( ppm)	Multiplicity	Coupling ( Hz)	Diagnostic Value
4		Olefinic	4.85, 4.78	Singlets (broad)	-	High : Distinguishes from Leucine.
2	-CH	Methine	3.75	dd or t		Moderate: Typical -AA shift.
3	-CH₂	Methylene	2.45 - 2.65	Multiplet (dd)		Moderate: Deshielded by double bond.
4-Me	-CH₃	Methyl	1.72	Singlet	-	Critical : Distinguishes from Allylglycine.

Note: Shifts may vary by ±0.05 ppm depending on pH and concentration.

Interpretation Logic

• The "Fingerprint" Singlet: The methyl group attached to the double bond appears as a sharp singlet around 1.72 ppm . In Leucine, the methyls are doublets at 0.95 ppm . If you see signals at 0.9 ppm, your sample is contaminated with Leucine or Isoleucine.

• The Olefinic Region: The terminal methylene protons (

  ) appear as two distinct signals near 4.8 ppm . In Allylglycine, this region is more complex, and an additional internal vinyl proton appears at ~5.8 ppm. Methallylglycine lacks the proton at 5.8 ppm. [1]

Comparative Performance: NMR vs. Alternatives

Workflow Visualization: Identification Strategy

The following diagram illustrates the logical flow for identifying Methallylglycine against its common analogs using NMR markers.

Caption: Logical decision tree for differentiating Methallylglycine from Leucine and Allylglycine based on 1H NMR spectral features.

Table 2: Method Comparison (qNMR vs. HPLC-UV)

Metric	qNMR (Recommended)	HPLC-UV (Standard)
Specificity	High : Resolves structural isomers via chemical shift.	Low : Relies on retention time; isomers may co-elute.
Calibration	Universal : Single internal standard (e.g., Maleic Acid).	Compound-Specific : Requires high-purity reference standard of the exact target.
Detection Limit	Moderate (~0.1 mg).	High (ng range), but requires derivatization.
Structural Data	Yes : Confirms identity and purity simultaneously.	No : Only provides retention time.
Throughput	Fast (<15 min per sample).	Slow (30-60 min run time + equilibration).

Advanced Characterization: 2D NMR Verification

For regulatory submission or complex mixture analysis, 1D Proton NMR may be insufficient. The following 2D experiments provide self-validating structural proof.

HMBC (Heteronuclear Multiple Bond Correlation)

This is the definitive experiment to prove the position of the methyl group.

• Observation: The methyl protons at 1.72 ppm will show a strong correlation (cross-peak) to:

  • The Quaternary Carbon (C4) at ~140 ppm.

  • The Terminal Alkene Carbon (C5) at ~115 ppm.

  • The Methylene Carbon (C3) at ~40 ppm.

• Significance: This connectivity pattern rules out isomers where the methyl might be on the

  or carbon.

COSY (Correlation Spectroscopy)

• Observation: The

  -proton (3.75 ppm) correlates only with the -protons (2.5 ppm).

• Significance: Confirms the isolated spin system of the backbone, disconnected from the quaternary C4.

References

• National Institute of Standards and Technology (NIST). (2025). 2-Amino-4-methyl pentenoic acid Mass Spectrum and IR Data. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• PubChem. (2025).[2] 2-Amino-4-methylpent-4-enoic acid (Compound CID 228813). National Library of Medicine. Retrieved from [Link]

• Holzgrabe, U., et al. (2005). NMR Spectroscopy in Pharmaceutical Analysis. Elsevier. (General reference for qNMR methodology).
• Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for general alkene/amino acid chemical shift prediction).

Sources

• 1. Proton NMR Table [www2.chemistry.msu.edu]
• 2. Acetamidomalonic acid diethyl ester | C9H15NO5 | CID 14041 - PubChem [pubchem.ncbi.nlm.nih.gov]

"validating the incorporation of 2-Amino-4-methylpent-4-enoic acid in peptides"

Comparative Guide: Validating the Incorporation of 2-Amino-4-methylpent-4-enoic Acid ( -Leu) in Peptides

Executive Summary

2-Amino-4-methylpent-4-enoic acid , commonly known as 4,5-dehydroleucine (

-Leu) or -methallylglycine , represents a critical non-proteinogenic amino acid (UAA) in modern peptide drug discovery. Unlike standard Leucine, -Leu possesses a terminal alkene at the -position. This unsaturation serves two pivotal roles: it acts as a bio-orthogonal handle for late-stage functionalization (e.g., stapling, labeling) and provides a steric and electronic probe to validate hydrophobic interactions without significantly altering the side-chain volume.

This guide outlines the technical validation of

-Leu incorporation, contrasting it with the native Leucine (Leu) standard. It details the synthesis challenges, analytical distinctiveness, and functional implications for stability and bioactivity.

Part 1: The Candidate vs. The Standard

The primary challenge in working with

-Leu is distinguishing it from Leucine due to their structural homology. However, the electronic signature of the alkene provides a robust validation platform.

Table 1: Physicochemical Comparison

Feature	Leucine (Standard)	4,5-Dehydroleucine ( -Leu)	Impact on Validation
Formula			Mass Shift: -2.016 Da (Critical for MS)
MW	131.17 g/mol	129.16 g/mol	Distinct monoisotopic mass.
Side Chain	Isobutyl (saturated)	2-methylallyl (unsaturated)	Reactive handle for cross-linking.
Hybridization	(Aliphatic)	(Olefinic) at	NMR: Unique signals at 4.7–5.0 ppm.
Hydrophobicity	High	High (slightly lower )	HPLC: Slight retention time shift (usually earlier).
Reactivity	Inert	Active (Metathesis, Thiol-ene)	Allows "Stapling" & functionalization.

Part 2: Synthesis & Incorporation Protocol

Expert Insight: The incorporation of

-Leu via Fmoc-SPPS is generally efficient, but the terminal alkene is susceptible to side reactions during the cleavage step if inappropriate scavengers are used.

Protocol A: Solid-Phase Peptide Synthesis (SPPS)

Standard Fmoc chemistry is recommended, but coupling times must be optimized due to the slightly different sterics of the unsaturated side chain.

• Resin Loading: Use Rink Amide or Wang resin (0.3–0.5 mmol/g). High loading can lead to aggregation, masking the subtle hydrophobicity differences.

• Coupling:

  • Reagents: 4 eq. Fmoc-ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    -Leu-OH, 3.9 eq. HATU, 8 eq. DIEA in DMF.

  • Time: Double coupling (

    min) is mandatory to ensure >99% incorporation, as deletion sequences are difficult to separate by HPLC due to the similarity to Leu.

• Deprotection: 20% Piperidine in DMF (

  min).

  • Note: Monitor UV at 290 nm. The fulvene-piperidine adduct is standard, but ensure no reaction occurs with the side-chain alkene (rare under basic conditions).

Protocol B: Cleavage & Work-up (Critical Step)

The choice of scavenger is vital. Avoid high concentrations of thiols (like EDT) if radical initiators are present, although standard acidolysis is usually safe.

• Cocktail Selection: Use Reagent K-derivative optimized for alkenes:

  • TFA (92.5%)

  • TIS (Triisopropylsilane) (2.5%) — Essential scavenger.

  • (2.5%)

  • DODT (2,2'-(Ethylenedioxy)diethanethiol) (2.5%) — Preferred over EDT to minimize stench and potential radical addition.

• Execution: Shake for 2–3 hours at room temperature.

• Precipitation: Cold diethyl ether. Centrifuge and wash

  .

• Lyophilization: Dissolve in

  /MeCN (1:1) and freeze-dry immediately to prevent oxidation.

Part 3: Analytical Validation (The Core)

This section defines the self-validating system. You must confirm incorporation using three orthogonal methods.

High-Resolution Mass Spectrometry (HRMS)

The "Minus-2 Dalton" Rule is the primary confirmation.

• Expectation: The

  ion of the -Leu peptide will be exactly 2.0157 Da lower than the theoretical mass of the Leucine-containing variant.

• Isotopic Pattern: The isotopic distribution should remain consistent with a carbon-rich peptide, but the monoisotopic peak shift is diagnostic.

Nuclear Magnetic Resonance (NMR)

NMR provides the only definitive proof that the double bond remained intact during synthesis and cleavage.

• H NMR (D O/H O with 10% D O):

  • Leu: Methyl protons appear as doublets around 0.8–0.9 ppm.

  • -Leu:

    • Olefinic Protons (

      ): Two distinct singlets (or narrow multiplets) in the 4.70–4.95 ppm region. This region is typically silent in standard peptides (unless Trp/His/Phe are present, which appear >7 ppm, or -protons at 4.0-4.5 ppm).

    • Methyl Group: Shifts downfield to approx 1.7–1.8 ppm (allylic methyl) appearing as a singlet, distinct from the Leu isopropyl doublets.

RP-HPLC Retention Time Mapping

• Observation:

  -Leu is slightly less hydrophobic than Leu due to the character and the planar geometry of the alkene.

• Result: Expect the

  -Leu peptide to elute earlier (0.5 – 1.5 min shift on a standard C18 gradient) compared to the Leu control.

Part 4: Functional Validation & Performance

Experiment 1: Proteolytic Stability Assay

-Leu acts as a subtle "steric gate," slowing down proteolysis without abolishing recognition.

• Enzyme: Trypsin (cleaves at Lys/Arg) or Chymotrypsin (cleaves at hydrophobic residues).

• Method:

  • Incubate 100 µM peptide with enzyme (1:100 w/w) in Ammonium Bicarbonate buffer (pH 7.8) at 37°C.

  • Aliquot at 0, 15, 30, 60, 120 min.

  • Quench with 1% TFA.

  • Quantify intact peptide via HPLC.

• Performance:

  -Leu peptides often exhibit 1.5x to 2x half-life extension compared to Leu variants when the substitution is near the cleavage site, due to the rigidification of the side chain limiting the "induced fit" into the protease active site.

Experiment 2: Bioactivity Retention (Case Study: LAKH)

Research indicates that replacing Leu with

-Leu preserves biological potency. For example, in Locust Adipokinetic Hormone (LAKH) analogues, the -Leu variant retained full biological activity, validating it as a safe isostere for hydrophobic residues [1].

Part 5: Visualization of Validation Logic

The following diagram illustrates the decision tree for validating

-Leu incorporation, ensuring a self-correcting workflow.

Caption: Figure 1. Step-wise analytical workflow to confirm the chemical integrity of the

-Leu side chain.

References

• Bradbury, A. F., et al. (1987). "Synthesis of [4,5-dehydroLeu2]- and [3,4-dehydroPro6]-locust adipokinetic hormone." Journal of the Chemical Society, Perkin Transactions 1, 1443-1447.

• Edagwa, J. B., & Taylor, C. M. (2009).[1] "Peptides containing gamma,delta-dihydroxy-L-leucine."[1] The Journal of Organic Chemistry, 74(11), 4132–4136.[1]

• Bartlett, P. A., et al. (1982). "Synthesis of Chymostatin Analogues." Journal of Organic Chemistry.

• Cheméo. "Chemical Properties of 2-Amino-4-methyl pentenoic acid." (Physicochemical data verification).

Sources

• 1. Peptides containing gamma,delta-dihydroxy-L-leucine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Unnatural Amino Acids for Protein Engineering: Featuring 2-Amino-4-methylpent-4-enoic Acid

Introduction: Expanding the Proteomic Alphabet

In the fields of drug discovery, chemical biology, and materials science, the 20 canonical amino acids often represent a starting point rather than a destination. Unnatural amino acids (UAAs) provide a powerful toolkit to move beyond nature's limitations, enabling the introduction of novel chemical functionalities, biophysical probes, and structural constraints into peptides and proteins.[][2] The incorporation of UAAs can enhance the stability, selectivity, and bioactivity of therapeutic peptides, or introduce bioorthogonal handles for precise downstream modifications like antibody-drug conjugation.[][3][4][5]

This guide provides an in-depth comparison of 2-Amino-4-methylpent-4-enoic acid, an alkene-containing UAA, with a selection of other widely used unnatural amino acids. We will explore their unique structural features, compare their performance in protein engineering applications, and provide the experimental context necessary for researchers to select the optimal tool for their specific biological questions.

Featured Amino Acid: 2-Amino-4-methylpent-4-enoic Acid

2-Amino-4-methylpent-4-enoic acid, also known as 4,5-dehydroleucine, is an unsaturated aliphatic amino acid.[6] Its defining feature is the terminal double bond on its side chain, which presents a unique site for chemical modification and offers a different reactivity profile compared to more common bioorthogonal handles.

• Structure: C6H11NO2[6]

• Molecular Weight: 129.16 g/mol [6]

• Key Feature: A terminal alkene (isobutenyl group).

• Primary Applications: As a versatile intermediate in organic synthesis for creating complex molecular structures and for investigating enzyme-substrate interactions in biosynthetic pathways.[] The reactive double bond can participate in various chemical reactions, including additions and polymerizations.[]

Comparative Analysis with Benchmark Unnatural Amino Acids

The utility of a UAA is defined by its functional group. Here, we compare 2-Amino-4-methylpent-4-enoic acid to three classes of UAAs, each bearing a distinct and highly versatile chemical handle: an alkyne, an azide, and a lipophilic chain.

The Alkyne Handle: L-Propargylglycine (Pra)

L-Propargylglycine possesses a terminal alkyne, a cornerstone of "click chemistry."[8][9] This functional group is prized for its ability to undergo highly efficient and specific copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition reactions.

• Structural Distinction: The key difference is the alkyne (C≡C) in Propargylglycine versus the alkene (C=C) in 2-Amino-4-methylpent-4-enoic acid. Alkynes are significantly more reactive in cycloaddition reactions.

• Performance & Application: Propargylglycine is a workhorse for bioorthogonal labeling.[8][9] Once incorporated into a protein, the alkyne handle allows for the covalent attachment of a vast array of molecules (e.g., fluorophores, biotin, polyethylene glycol) that bear a corresponding azide group. This process is highly specific and can be performed in complex biological mixtures. While the alkene in 2-Amino-4-methylpent-4-enoic acid can undergo reactions like thiol-ene additions, these are often less specific and may require harsher conditions than azide-alkyne click chemistry.

• Experimental Causality: Researchers choose Propargylglycine when the primary goal is high-efficiency, site-specific labeling of a protein with another molecule. The bioorthogonality of the alkyne-azide reaction ensures that labeling occurs only at the desired location, preventing off-target modifications that could compromise protein function.[]

The Azide Handle: p-Azidophenylalanine (pAzF) & Azidonorleucine (Anl)

Azide-containing UAAs offer the complementary functionality for alkyne-bearing probes. The azide group is compact, abiotic, and stable in biological systems, yet highly reactive with alkynes.

• p-Azidophenylalanine (pAzF): This UAA serves a dual purpose. The azide group enables click chemistry, similar to Propargylglycine's alkyne.[10][11] Additionally, upon exposure to UV light, the aryl azide can be converted into a highly reactive nitrene intermediate, which forms covalent crosslinks with nearby molecules, making it an invaluable tool for studying protein-protein interactions.[10][12]

• Azidonorleucine (Anl): As a surrogate for methionine, Anl can be incorporated into proteins during synthesis using engineered methionyl-tRNA synthetase (MetRS) mutants.[13][14] This allows for metabolic labeling of newly synthesized proteins, a technique known as bio-orthogonal non-canonical amino acid tagging (BONCAT).[15]

• Performance & Application: Both pAzF and Anl provide a bioorthogonal handle for click chemistry. The choice between them often depends on the experimental goal. pAzF is ideal for introducing a photo-crosslinker, while Anl is the preferred tool for cell-type-specific or global metabolic labeling of proteomes.[14][16] Compared to 2-Amino-4-methylpent-4-enoic acid, their applications are more geared towards specific bio-conjugation and interaction mapping rather than general synthetic diversification.

The Lipophilic Modifier: N-Octylglycine

N-Octylglycine represents a different class of UAA, designed not for bioorthogonal chemistry but for modulating the physicochemical properties of peptides and proteins.[17][18][19]

• Structural Distinction: It features a long, saturated alkyl (octyl) chain, which significantly increases its lipophilicity.[19] This contrasts sharply with the reactive, unsaturated side chain of 2-Amino-4-methylpent-4-enoic acid.

• Performance & Application: Incorporating N-Octylglycine is a strategy used in peptide-based drug development to enhance membrane permeability and improve pharmacokinetic properties.[20] The hydrophobic side chain can influence peptide folding and its interaction with biological membranes or hydrophobic pockets of target proteins.

• Experimental Causality: A researcher would choose N-Octylglycine when the objective is to improve the "drug-likeness" of a therapeutic peptide. The alkene group of 2-Amino-4-methylpent-4-enoic acid does not confer the same degree of hydrophobicity and is instead selected for its potential as a reactive chemical handle.

Data-Driven Performance Comparison

The table below summarizes the key characteristics of the discussed unnatural amino acids, providing a quick reference for selecting the appropriate tool for a given research application.

Feature	2-Amino-4-methylpent-4-enoic acid	L-Propargylglycine (Pra)	p-Azidophenylalanine (pAzF)	Azidonorleucine (Anl)	N-Octylglycine
Structure
Formula	C6H11NO2[6]	C5H7NO2[8]	C9H10N4O2[10]	C6H12N4O2[15]	C10H21NO2[19]
MW ( g/mol )	129.16[6]	113.12[8]	206.20[10][11]	172.19 (free base)[15]	187.28[19]
Key Group	Alkene	Terminal Alkyne	Phenyl Azide	Alkyl Azide	Octyl Chain
Primary Use	Synthetic intermediate, enzyme probing[]	Click Chemistry[9]	Click Chemistry, Photo-crosslinking[10][16]	Metabolic Labeling (BONCAT)[15]	Increase Lipophilicity[17][20]
Solubility	Soluble in water[]	Soluble in water	Soluble in water, DMSO, DMF[10]	Soluble in DMSO[15]	Slightly soluble in water[17][21]

Experimental Methodologies

Protocol: Site-Specific UAA Incorporation via Amber (UAG) Codon Suppression

This protocol describes a general workflow for incorporating a UAA at a specific site in a target protein expressed in E. coli. This is a widely used method that relies on an "orthogonal translation system" (OTS), which consists of a tRNA and an aminoacyl-tRNA synthetase (aaRS) pair that is engineered to uniquely recognize the UAA and not any of the canonical amino acids.[22]

1. Plasmid Preparation:

• Target Plasmid: A plasmid encoding the gene of interest (GOI). The codon for the amino acid at the desired incorporation site is mutated to the amber stop codon, TAG.
• OTS Plasmid: A separate, compatible plasmid encoding the engineered orthogonal aaRS and its cognate tRNA (e.g., pEVOL-pAzF for p-Azidophenylalanine incorporation).

2. Transformation:

• Co-transform a suitable E. coli expression strain (e.g., BL21(DE3)) with both the target plasmid and the OTS plasmid.
• Plate on selective media (e.g., LB agar with antibiotics for both plasmids) and incubate overnight at 37°C.

3. Protein Expression:

• Inoculate a starter culture with a single colony in selective liquid media and grow overnight.
• The next day, use the starter culture to inoculate a larger volume of expression media containing the appropriate antibiotics.
• Add the unnatural amino acid to the culture medium to a final concentration of 1-2 mM.
• Grow the culture at 37°C to an OD600 of 0.6-0.8.
• Induce expression of the orthogonal tRNA/synthetase pair by adding the appropriate inducer (e.g., L-arabinose).
• After 15-30 minutes, induce expression of the target protein by adding IPTG.
• Reduce the temperature to 20-30°C and continue shaking for 12-18 hours.

4. Verification of Incorporation:

• Harvest the cells by centrifugation.

• Lyse the cells and purify the target protein (e.g., using a His-tag and Ni-NTA chromatography).

• Successful incorporation of the UAA results in a full-length protein. Failure results in a truncated protein because the ribosome terminates at the UAG codon.

• Confirm the presence of the full-length protein by SDS-PAGE and Western Blot.

• Verify the precise mass of the incorporated UAA using mass spectrometry (LC-MS/MS).[22]

  Caption: Workflow for site-specific UAA incorporation in E. coli.

Mechanistic Insights: The Power of Click Chemistry

For UAAs like Propargylglycine and p-Azidophenylalanine, their utility is realized through bioorthogonal reactions. The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a prime example. This reaction is highly efficient, specific, and can be performed in aqueous, biological environments, making it ideal for labeling proteins.

The mechanism involves the copper(I)-catalyzed reaction between a terminal alkyne and an azide to form a stable 1,4-disubstituted-1,2,3-triazole ring. This reaction creates a robust, covalent linkage between the protein and the molecule of interest.

Caption: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Conclusion: Selecting the Right Tool for the Job

The expansion of the genetic code with unnatural amino acids has opened new frontiers in protein engineering and drug development.[23][24] While 2-Amino-4-methylpent-4-enoic acid offers a unique alkene handle for diverse synthetic transformations, its applications must be weighed against those of more established UAAs.

• For high-efficiency, bioorthogonal labeling and conjugation , the click chemistry handles of L-Propargylglycine and p-Azidophenylalanine are the industry standard.

• For mapping protein-protein interactions , the photo-crosslinking ability of p-Azidophenylalanine is unparalleled.

• For metabolic labeling of entire proteomes , Azidonorleucine provides a robust tool.

• For modulating the pharmacokinetic properties of therapeutic peptides, lipophilic UAAs like N-Octylglycine are essential.

The choice of UAA is therefore a strategic decision dictated by the intended downstream application. By understanding the distinct chemical functionalities and performance characteristics of each, researchers can harness the full power of this transformative technology to design proteins with novel functions and create next-generation biotherapeutics.

References

• Singh, Y., & Sharma, R. (2025). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. Journal of Medicinal Chemistry. [Link]

• Singh, Y., et al. (2022). Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. ACS Publications. [Link]

• Wikipedia. Propargylglycine. [Link]

• NIH PubChem. 2-Amino-4-methylpent-4-enoic acid. [Link]

• Rodriguez, E. A., et al. (2006). In vivo incorporation of multiple unnatural amino acids through nonsense and frameshift suppression. PNAS. [Link]

• Wikipedia. Azidophenylalanine. [Link]

• Dangi, B., & Yadav, R. (2021). Reprogramming natural proteins using unnatural amino acids. RSC Publishing. [Link]

• Sakamoto, K. Incorporation of synthetic amino acids into proteins at specific sites. [Link]

• Scott, D. A., et al. (2020). N-Propargylglycine: a unique suicide inhibitor of proline dehydrogenase with anticancer activity and brain-enhancing mitohormesis properties. PMC. [Link]

• Qu, J., et al. (2019). Advances and Challenges in Cell-Free Incorporation of Unnatural Amino Acids Into Proteins. Frontiers in Bioengineering and Biotechnology. [Link]

• NIH PubChem. p-Azido-L-phenylalanine. [Link]

• Albayrak, L., & Swartz, J. R. (2013). Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System. PMC. [Link]

• PubChemLite. 2-amino-4-methylpent-4-enoic acid (C6H11NO2). [Link]

• DC Chemicals. L-Azidonorleucine hydrochloride Datasheet. [Link]

• Wikipedia. (2R)-2-Methylpent-4-enoic acid. [Link]

• Rogers, J. M., et al. (2021). The Effects of p-Azidophenylalanine Incorporation on Protein Structure and Stability. ResearchGate. [Link]

• baseclick. 4-Azido-L-phenylalanine. [Link]

• Ohtake, A., et al. (1998). Synthesis of (2S,3S)-2-amino-3-methylpent-4-ynoic acid, a precursor amino acid for the preparation of tritium. RSC Publishing. [Link]

• Ries, A. S., et al. (2021). Site-by-site tracking of signal transduction in an azidophenylalanine-labeled bacteriophytochrome with step-scan FTIR spectroscopy. RSC Publishing. [Link]

• Paquette, L. A., & Bennett, G. D. (1998). Organic Syntheses Procedure. Organic Syntheses. [Link]

• PubChem. N-Octyl-glycine. [Link]

• NIH PubChem. N-Octylglycine. [Link]

• El-Faham, A., et al. (2023). Green Synthesis and Bioactivity of Aliphatic N-Substituted Glycine Derivatives. ACS Omega. [Link]

Sources

• 2. merckmillipore.com [merckmillipore.com]
• 3. Unnatural Amino Acids - Enamine [enamine.net]
• 4. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2-Amino-4-methylpent-4-enoic acid | C6H11NO2 | CID 228813 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Propargylglycine - Wikipedia [en.wikipedia.org]
• 9. chemimpex.com [chemimpex.com]
• 10. Azidophenylalanine - Wikipedia [en.wikipedia.org]
• 11. p-Azido-L-phenylalanine | C9H10N4O2 | CID 3080772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Site-by-site tracking of signal transduction in an azidophenylalanine-labeled bacteriophytochrome with step-scan FTIR spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP06553F [pubs.rsc.org]
• 13. 6-Azido-L-norleucine HCl | 1454334-76-9 [chemicalbook.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. L-Azidonorleucine hydrochloride ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 16. 4-Azido-L-phenylalanine [baseclick.eu]
• 17. N-Fmoc-2-octyl-L-glycine, 95% 250 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 18. N-Octyl-glycine [sigmaaldrich.com]
• 19. N-Octylglycine | C10H21NO2 | CID 350339 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. (S)-N-FMOC-OCTYLGLYCINE | 193885-59-5 [amp.chemicalbook.com]
• 22. Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Reprogramming natural proteins using unnatural amino acids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07028B [pubs.rsc.org]
• 24. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Amino-4-methylpent-4-enoic acid

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 2-Amino-4-methylpent-4-enoic acid. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench; it is integral to the entire lifecycle of the chemical reagents we employ. This document is designed to provide essential, immediate safety and logistical information, ensuring that disposal procedures are not an afterthought but a planned and critical component of your experimental workflow.

Hazard Assessment and Core Disposal Principle

Before any disposal protocol can be established, a thorough understanding of the compound's intrinsic hazards is paramount. 2-Amino-4-methylpent-4-enoic acid is not a common biological amino acid, and its handling requires specific precautions.

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-Amino-4-methylpent-4-enoic acid is classified with the following hazards[1]:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

These classifications dictate the core principle of its disposal: 2-Amino-4-methylpent-4-enoic acid and its concentrated solutions must be treated as hazardous chemical waste. The potential for irritation to skin, eyes, and the respiratory tract means that indiscriminate disposal, such as via sanitary sewer (drain) or regular solid waste, is prohibited.[2][3][4] Such actions risk harm to personnel and the environment and violate regulations established by bodies like the Environmental Protection Agency (EPA).[2][5]

Hazard Classification	GHS Code	Implication for Disposal
Skin Irritation	H315	Requires handling with appropriate gloves and containment to prevent skin contact. Contaminated items are also hazardous.
Serious Eye Irritation	H319	Mandates the use of safety glasses or goggles. Vapors or dust can cause significant eye damage.
Respiratory Irritation	H335	Necessitates handling within a fume hood or well-ventilated area to avoid inhalation of dust or aerosols.

Regulatory Framework: Adherence to EPA and OSHA Standards

The disposal of laboratory chemicals in the United States is primarily governed by the EPA under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[2][5]

• EPA (RCRA): This framework regulates hazardous waste from its point of generation to its final disposal—a concept known as "cradle-to-grave."[5][6] Your laboratory is considered the waste generator and is legally responsible for its proper management.[7]

• OSHA: While the EPA focuses on environmental protection, OSHA mandates safe workplace practices, including the proper handling of hazardous substances to protect employees.[8] This includes requirements for labeling, training, and the availability of Safety Data Sheets (SDSs).[9]

Adherence to the procedures outlined below will ensure compliance with these foundational regulatory standards.

Step-by-Step Disposal Protocol for 2-Amino-4-methylpent-4-enoic acid

This protocol provides a self-validating system for the safe containment and disposal of 2-Amino-4-methylpent-4-enoic acid waste.

Step 1: Waste Characterization and Segregation

Proper disposal begins with correct identification and separation.

• Identify Waste Streams: Determine all waste streams containing the target compound. This includes:

  • Unused or expired pure solid compound.

  • Concentrated stock solutions.

  • Reaction mixtures containing the compound.

  • Contaminated materials (e.g., weigh boats, gloves, paper towels, pipette tips).

• Segregate at the Source: Never mix incompatible waste streams.[10] Waste containing 2-Amino-4-methylpent-4-enoic acid should be kept separate from:

  • Strong oxidizing agents.[11]

  • Strong acids.[11]

  • Bases (to avoid potential reactions or gas evolution).

  • Non-hazardous waste.

The causality for this segregation is to prevent uncontrolled chemical reactions within the waste container, which could generate heat, toxic fumes, or pressure buildup.[3][10]

Step 2: Personal Protective Equipment (PPE)

When handling the waste, the same level of PPE required for handling the pure compound must be used.[8]

• Hand Protection: Nitrile gloves are standard. If working with solutions, consult a glove compatibility chart for the specific solvent used.

• Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.[8]

• Body Protection: A standard laboratory coat.

• Respiratory Protection: All handling of solid waste or generation of liquid waste should occur inside a certified chemical fume hood to prevent respiratory exposure.[11]

Step 3: Container Selection and Labeling

Container integrity and clear labeling are mandated by OSHA and the EPA to prevent accidental exposures and ensure proper handling by waste management personnel.[2][12]

• Select an Appropriate Container:

  • The container must be in good condition, free of cracks or leaks.[12]

  • It must be chemically compatible with all components of the waste stream. High-density polyethylene (HDPE) carboys are suitable for most aqueous and many organic solvent solutions.[8]

  • The container must have a secure, leak-proof screw-top cap.[2] Do not use stoppers or parafilm as a primary closure.

• Label the Container Immediately:

  • Attach a hazardous waste label provided by your institution's Environmental Health & Safety (EHS) department.

  • Write the words "Hazardous Waste" clearly.[6][12]

  • List all chemical constituents by their full names—no abbreviations or formulas.[9][12] For example: "2-Amino-4-methylpent-4-enoic acid," "Methanol," "Water."

  • Estimate and list the percentage of each component.[12]

  • Indicate the relevant hazards (e.g., Irritant, Flammable if in a flammable solvent).

Caption: Diagram 2: Initial Disposal Decision

References

• How to Ensure Safe Chemical Waste Disposal in Labor
• Safety Data Sheet: Fmoc-2-amino-2-(4'-pentenyl)dec-9-enoic acid. AAPPTec, LLC.
• Hazardous Chemical Waste Management Guidelines. Columbia University Research.
• How To Safely Dispose of Chemicals in Your Lab. (2024). Solvent Waste Management.
• Laboratory Waste Management Guidelines. (2020). Environmental Health and Safety Office.
• Laboratory Waste Disposal Safety Protocols. (2024).
• Managing Hazardous Chemical Waste in the Lab. (2021). Lab Manager.
• How to Dispose of Chemical Waste in a Lab Correctly. (2022). GAIACA.
• How To Dispose Of Lab Chemicals. (2020). Temarry Recycling.
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System.
• SAFETY DATA SHEET: 447-LM. (2015). U.S.
• 2-Amino-4-methylpent-4-enoic acid.
• Hazardous Waste Disposal Guide. Northwestern University Research Safety.

Sources

• 1. 2-Amino-4-methylpent-4-enoic acid | C6H11NO2 | CID 228813 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. danielshealth.com [danielshealth.com]
• 3. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. odu.edu [odu.edu]
• 6. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 7. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 8. How To Safely Dispose of Chemicals in Your Lab [solventwasher.com]
• 9. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 10. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 11. peptide.com [peptide.com]
• 12. research.columbia.edu [research.columbia.edu]